CpNMT-IN-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of CpNMT-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

CpNMT-IN-1 is a potent and selective inhibitor of N-myristoyltransferase (NMT) from Cryptosporidium parvum (CpNMT), the protozoan parasite responsible for the diarrheal disease cryptosporidiosis. This document provides a comprehensive overview of the mechanism of action of CpNMT-IN-1, including its molecular target, downstream effects, quantitative data, and the experimental protocols used for its characterization. N-myristoylation is a critical post-translational modification in many eukaryotic organisms, including parasitic protozoa, where it is essential for the function of numerous proteins involved in signal transduction, protein-protein interactions, and membrane targeting.[1][2] The inhibition of this pathway presents a promising therapeutic strategy against cryptosporidiosis, for which there are currently limited effective treatments.

Core Mechanism of Action

The primary mechanism of action of CpNMT-IN-1 is the direct inhibition of the enzymatic activity of C. parvum N-myristoyltransferase. NMT catalyzes the transfer of a myristoyl group (a C14 fatty acid) from myristoyl-CoA to the N-terminal glycine (B1666218) residue of a wide range of substrate proteins. This lipid modification is crucial for the biological function of these proteins.

By inhibiting CpNMT, CpNMT-IN-1 prevents the myristoylation of essential parasite proteins. This disruption of a key cellular process leads to the inhibition of parasite growth and viability. The selectivity of CpNMT-IN-1 for the parasite enzyme over human NMT (HsNMT) is a critical aspect of its therapeutic potential, minimizing off-target effects.

Signaling and Functional Consequences of CpNMT Inhibition

The inhibition of NMT has profound effects on multiple cellular pathways that are dependent on myristoylated proteins. While the specific downstream signaling pathways affected by CpNMT-IN-1 in C. parvum are a subject of ongoing research, the general consequences of inhibiting N-myristoylation are well-understood and are depicted in the signaling pathway diagram below.

Caption: Disruption of protein myristoylation by CpNMT-IN-1.

Quantitative Data

The inhibitory activity of CpNMT-IN-1 and its precursors has been quantified through enzymatic and cell-based assays. The key quantitative metrics are summarized in the table below. "Compound 1" from the source literature is a precursor to the optimized "CpNMT-IN-1".

Compound	Target	Assay Type	Metric	Value (µM)	Reference
CpNMT-IN-1 (Compound 11e)	CpNMT	Enzymatic	IC50	2.5	MedChemExpress
CpNMT-IN-1 (Compound 11e)	C. parvum	Cell-based	EC50	6.9	MedChemExpress
Compound 1	CpNMT	Enzymatic	IC50	< 2	[1]
Compound 1	HsNMT1	Enzymatic	IC50	> 30	[1]
Compound 1	C. parvum	Cell-based	EC50	1.8	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of the findings related to CpNMT-IN-1. The following sections describe the key experimental protocols used in its characterization.

Fluorescence-Based N-Myristoyltransferase (NMT) Inhibition Assay

This assay measures the enzymatic activity of CpNMT by detecting the production of Coenzyme A (CoA), a product of the myristoyl transfer reaction.

Principle: The assay utilizes a fluorescent probe, 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin (B149280) (CPM), which reacts with the free thiol group of CoA to produce a fluorescent adduct. The increase in fluorescence is proportional to the NMT activity.

Protocol:

• Reagent Preparation:

  • Assay Buffer: 20 mM potassium phosphate (B84403) (pH 7.0), 0.5 mM EDTA, 0.1% (v/v) Triton X-100.

  • Enzyme Solution: Recombinant purified CpNMT is diluted in the assay buffer to the desired final concentration (e.g., 25 nM).

  • Substrate Solution: Myristoyl-CoA and a peptide substrate with an N-terminal glycine are prepared in the assay buffer.

  • Inhibitor Solution: CpNMT-IN-1 is serially diluted in DMSO and then in the assay buffer.

  • Detection Reagent: CPM is dissolved in DMSO.

• Assay Procedure:

  • The assay is performed in a 96-well black microplate.

  • Add inhibitor or DMSO (vehicle control) to the wells.

  • Add the CpNMT enzyme solution to all wells and incubate.

  • Initiate the reaction by adding the substrate solution (myristoyl-CoA and peptide substrate).

  • Allow the enzymatic reaction to proceed for a defined period at room temperature.

  • Stop the reaction and add the CPM detection reagent.

  • Measure the fluorescence intensity using a plate reader (excitation ~390 nm, emission ~485 nm).

• Data Analysis:

  • The percentage of inhibition is calculated relative to the DMSO control.

  • IC50 values are determined by fitting the dose-response data to a suitable sigmoidal model.

Caption: Experimental workflow for the NMT inhibition assay.

C. parvum Growth Inhibition Assay in Human Colorectal Adenocarcinoma (HCT-8) Cells

This cell-based assay assesses the ability of CpNMT-IN-1 to inhibit the proliferation of C. parvum within a host cell line.

Principle: HCT-8 cells are infected with C. parvum oocysts. The growth of the parasite is quantified, typically by qPCR targeting a parasite-specific gene, in the presence and absence of the inhibitor.

Protocol:

• Cell Culture and Infection:

  • Culture HCT-8 cells to confluency in a suitable multi-well plate format.

  • Prepare infectious C. parvum sporozoites from oocysts through excystation.

  • Infect the HCT-8 cell monolayers with the sporozoites.

• Inhibitor Treatment:

  • Immediately after infection, add serial dilutions of CpNMT-IN-1 (or vehicle control) to the culture medium.

• Incubation:

  • Incubate the infected cells under appropriate conditions (e.g., 37°C, 5% CO2) for a period that allows for significant parasite replication (e.g., 48 hours).

• Quantification of Parasite Growth:

  • After incubation, lyse the cells and extract total DNA.

  • Perform quantitative PCR (qPCR) using primers specific for a C. parvum gene (e.g., 18S rRNA) to determine the parasite load.

• Data Analysis:

  • Normalize the parasite DNA levels to a host cell housekeeping gene.

  • Calculate the percentage of growth inhibition relative to the vehicle-treated control.

  • Determine the EC50 value by fitting the dose-response data to a sigmoidal curve.

Caption: Experimental workflow for the C. parvum growth inhibition assay.

Conclusion

CpNMT-IN-1 represents a promising lead compound for the development of novel therapeutics against cryptosporidiosis. Its mechanism of action, centered on the inhibition of the essential parasite enzyme N-myristoyltransferase, provides a clear rationale for its anti-parasitic activity. The quantitative data demonstrates its potency and selectivity, and the detailed experimental protocols provide a framework for further investigation and optimization of this and related compounds. Future research will likely focus on elucidating the specific myristoylated proteins in C. parvum that are critical for its survival and pathogenesis, further refining the structure-activity relationship of CpNMT inhibitors, and evaluating their efficacy and safety in in vivo models of cryptosporidiosis.

References

• 1. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]

In-Depth Technical Guide to CpNMT-IN-1: Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological activity of CpNMT-IN-1, a novel inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT). The information is compiled from publicly available scientific literature and chemical databases, offering a core resource for researchers in parasitology and medicinal chemistry.

Introduction

Cryptosporidium parvum, a protozoan parasite, is a significant cause of severe diarrheal illness, particularly in young children and immunocompromised individuals. The lack of highly effective therapies necessitates the discovery of novel drug targets and inhibitors. N-myristoyltransferase (NMT), an enzyme that catalyzes the attachment of myristate to the N-terminus of specific proteins, is essential for the viability of the parasite, making it an attractive target for drug development. CpNMT-IN-1 has emerged from a structure-guided drug design program as a promising inhibitor of C. parvum NMT.

Discovery of CpNMT-IN-1

CpNMT-IN-1, also identified as compound 11e , was developed through a focused medicinal chemistry effort aimed at optimizing a parent compound, 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide. The discovery process was rooted in a structure-guided modification approach to enhance potency and selectivity for the parasitic enzyme (CpNMT) over the human homolog (HsNMT1)[1].

The research leveraged structural insights into the enzyme's active site to guide the synthesis of a series of analogs. This iterative process of chemical synthesis and biological evaluation led to the identification of CpNMT-IN-1 as a compound with a favorable balance of inhibitory activity against CpNMT and whole-cell efficacy against C. parvum growth[1].

Logical Workflow of Discovery

Caption: Structure-guided discovery workflow for CpNMT-IN-1.

Chemical Synthesis

The synthesis of CpNMT-IN-1 originates from the parent molecule, 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide. The detailed synthetic route involves the modification of this scaffold. While the full, step-by-step protocol from the primary literature is not publicly accessible, the general approach involves standard organic chemistry transformations to generate a library of analogs, including CpNMT-IN-1. These methods typically include amide bond formation, and modifications to the sulfamoyl and benzamide (B126) portions of the molecule.

Chemical Structure of CpNMT-IN-1:

• Molecular Formula: C₂₅H₂₅ClN₄O₄S

• SMILES: CN1CCN(C1=O)C2=C(C=CC=C2)NC(C3=CC(S(=O)(N(C4=CC=CC=C4)CC)=O)=CC=C3Cl)=O

Biological Activity and Data

CpNMT-IN-1 has been evaluated for its inhibitory activity against both the parasite enzyme (CpNMT) and the human ortholog (HsNMT1), as well as its ability to inhibit the growth of C. parvum in a cellular assay. The key quantitative data are summarized below.

Compound	Target	IC₅₀ (μM)	Selectivity (HsNMT1/CpNMT)	EC₅₀ for C. parvum growth (μM)
CpNMT-IN-1 (11e)	CpNMT	2.5	~5-fold	6.9
HsNMT1	Not explicitly stated, but selectivity is ~5-fold
Compound 11f	CpNMT	2.8	>40-fold	16.4
HsNMT1	Not explicitly stated, but selectivity is >40-fold

Data sourced from Sigalapalli et al., 2025[1].

Mechanism of Action

The primary mechanism of action of CpNMT-IN-1 is the inhibition of Cryptosporidium parvum N-myristoyltransferase. By blocking this enzyme, CpNMT-IN-1 prevents the myristoylation of essential parasite proteins, a process critical for their function and localization within the cell. This disruption of protein modification leads to parasite death.

Caption: Proposed mechanism of action for CpNMT-IN-1.

Experimental Protocols

Detailed experimental protocols for the synthesis of CpNMT-IN-1 and the specific parameters of the NMT enzymatic assays and C. parvum growth inhibition assays are contained within the primary scientific literature. Access to the full text of "Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase" by Sigalapalli et al. is required for a comprehensive understanding of these methodologies.

General Outline of a Representative NMT Inhibition Assay:

A typical NMT inhibition assay would involve the following steps:

• Reagent Preparation: Recombinant CpNMT and HsNMT1 enzymes, a fluorescently labeled peptide substrate, and myristoyl-CoA are prepared in an appropriate buffer.

• Compound Preparation: A dilution series of CpNMT-IN-1 is prepared.

• Reaction Initiation: The enzyme, peptide substrate, and inhibitor are incubated together before the reaction is initiated by the addition of myristoyl-CoA.

• Signal Detection: The reaction progress is monitored by measuring the change in fluorescence resulting from the myristoylation of the peptide substrate.

• Data Analysis: The rate of reaction at each inhibitor concentration is used to calculate the IC₅₀ value.

Caption: General workflow for an NMT enzymatic inhibition assay.

Conclusion

CpNMT-IN-1 is a significant development in the search for new treatments for cryptosporidiosis. Its discovery through a rational, structure-guided approach highlights the potential of this strategy for developing selective inhibitors against parasitic enzymes. The available data indicates that CpNMT-IN-1 is a potent inhibitor of CpNMT with whole-cell activity against the parasite. Further investigation and optimization of this chemical scaffold could lead to the development of a clinical candidate for the treatment of this debilitating disease. Researchers are encouraged to consult the primary literature for detailed experimental procedures to build upon these findings.

References

• 1. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to CpNMT-IN-1: A Potent Inhibitor of Cryptosporidium parvum N-Myristoyltransferase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cryptosporidium parvum, a leading cause of diarrheal disease worldwide, presents a significant therapeutic challenge, particularly in vulnerable populations. The enzyme N-myristoyltransferase (NMT) has been identified as a critical component for parasite viability, making it a promising target for novel drug development. This technical guide provides a comprehensive overview of CpNMT-IN-1, a potent and selective inhibitor of C. parvum N-myristoyltransferase (CpNMT). We delve into the core function of the target enzyme, the mechanism of action of CpNMT-IN-1, detailed experimental protocols for its characterization, and a summary of its quantitative data. This document aims to equip researchers with the foundational knowledge required to further investigate and develop NMT inhibitors as a therapeutic strategy against cryptosporidiosis.

Introduction: The Therapeutic Landscape of Cryptosporidiosis and the Promise of NMT Inhibition

Cryptosporidiosis, caused by the protozoan parasite Cryptosporidium parvum, is a major contributor to global diarrheal disease burden, especially among children and immunocompromised individuals.[1] The current therapeutic options are limited, with nitazoxanide (B1678950) being the only FDA-approved drug, and it shows limited efficacy in those who need it most.[2][3] This underscores the urgent need for novel therapeutic agents with distinct mechanisms of action.

The drug discovery pipeline for cryptosporidiosis is actively exploring various molecular targets within the parasite.[4] Among these, C. parvum N-myristoyltransferase (CpNMT) has emerged as a particularly promising target. N-myristoylation, the covalent attachment of myristate (a C14 fatty acid) to the N-terminal glycine (B1666218) of a protein, is a crucial post-translational modification in eukaryotes.[5][6] This process is catalyzed by N-myristoyltransferase and is essential for the proper function and localization of a wide range of proteins involved in critical cellular processes, including signal transduction and membrane anchoring.[5][6][7] Importantly, NMT is essential for the viability of various protozoan parasites, making it an attractive drug target.[8]

CpNMT-IN-1 is a recently identified small molecule inhibitor that demonstrates potent and selective activity against CpNMT. This guide will provide a detailed exploration of this compound and its target enzyme.

The Target Enzyme: Cryptosporidium parvum N-Myristoyltransferase (CpNMT)

2.1. Core Function

CpNMT is the enzyme responsible for catalyzing the transfer of a myristoyl group from myristoyl-Coenzyme A (myristoyl-CoA) to the N-terminal glycine residue of a subset of newly synthesized parasite proteins. This lipid modification is critical for the function of these proteins, enabling them to associate with cellular membranes and participate in essential protein-protein interactions.[5][6]

2.2. Role in Parasite Biology and Pathogenesis

In apicomplexan parasites like Cryptosporidium, N-myristoylation is vital for the function of proteins involved in host cell invasion, parasite motility, and the structural integrity of the parasite.[9] One of the key families of proteins that undergo N-myristoylation are the ADP-ribosylation factors (ARFs).[1] ARF proteins are small GTPases that play a central role in regulating vesicular trafficking and actin cytoskeleton dynamics.[2][10] By facilitating the membrane localization of ARFs and other key proteins, CpNMT is integral to the parasite's ability to establish and maintain infection. Inhibition of CpNMT is therefore expected to disrupt these fundamental processes, leading to parasite death.

CpNMT-IN-1: A Potent and Selective Inhibitor

CpNMT-IN-1 is a benzamide (B126) derivative that has been identified as a potent inhibitor of CpNMT. Its discovery and characterization provide a valuable chemical scaffold for the development of novel anti-cryptosporidial drugs.

3.1. Mechanism of Action

CpNMT-IN-1 acts by binding to the active site of CpNMT, thereby preventing the binding of its natural substrates, myristoyl-CoA and the N-terminal glycine of target proteins. This competitive inhibition blocks the myristoylation of essential parasite proteins, leading to a cascade of downstream effects that ultimately result in the inhibition of parasite growth and replication.

3.2. Quantitative Data Summary

The inhibitory activity of CpNMT-IN-1 and its analogs has been quantified through enzymatic and cell-based assays. The following table summarizes the key data for CpNMT-IN-1 and a closely related analog.

Compound	CpNMT IC50 (µM)	HsNMT1 IC50 (µM)	Selectivity (HsNMT1/CpNMT)	C. parvum EC50 (µM)
CpNMT-IN-1 (Compound 11e)	2.5	~12.5	~5-fold	6.9
Compound 11f	2.8	>100	>40-fold	16.4

Data sourced from Sigalapalli D K, et al. (2025). Bioorganic & Medicinal Chemistry Letters, 130092.

Signaling Pathways and Experimental Workflows

4.1. N-Myristoylation-Dependent Signaling Pathway

The inhibition of CpNMT disrupts the function of numerous myristoylated proteins, thereby affecting multiple signaling pathways. A key pathway affected is the ARF-mediated regulation of vesicular transport and cytoskeletal dynamics, which is crucial for host cell invasion and intracellular survival of the parasite.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Role of Host Small GTPases in Apicomplexan Parasite Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Defining Stage-Specific Activity of Potent New Inhibitors of Cryptosporidium parvum Growth In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein N-myristoylation: functions and mechanisms in control of innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Myristoylation: An Important Protein Modification in the Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein N-myristoylation: functions and mechanisms in control of innate immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein Palmitoylation and Pathogenesis in Apicomplexan Parasites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ARF family G proteins and their regulators: roles in membrane transport, development and disease - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to CpNMT-IN-1: A Selective Inhibitor of Cryptosporidium parvum N-Myristoyltransferase

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of CpNMT-IN-1, a notable inhibitor of N-myristoyltransferase from the protozoan parasite Cryptosporidium parvum (C. parvum). The content herein is intended to support research and development efforts targeting cryptosporidiosis, a significant cause of diarrheal disease, particularly in immunocompromised individuals and young children.

Introduction

Cryptosporidium parvum is a major contributor to severe diarrheal illness, for which therapeutic options are limited. N-myristoyltransferase (NMT), an enzyme that catalyzes the attachment of myristate to the N-terminus of a variety of cellular proteins, has been identified as a promising drug target. This post-translational modification is crucial for the function and localization of these proteins. Inhibition of NMT disrupts these processes, leading to parasite death. CpNMT-IN-1 (also referred to as compound 11e in the primary literature) has emerged from structure-guided design as a selective inhibitor of C. parvum NMT (CpNMT).[1]

Chemical Structure and Properties

CpNMT-IN-1 is a synthetic molecule developed through the structural modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide.[1]

Chemical Identifiers:

• Molecular Formula: C₂₅H₂₅ClN₄O₄S

• Molecular Weight: 513.01 g/mol

• SMILES: CN1CCN(C1=O)C2=C(C=CC=C2)NC(C3=CC(S(=O)(N(C4=CC=CC=C4)CC)=O)=CC=C3Cl)=O

A summary of the key physicochemical and biological properties of CpNMT-IN-1 is presented in the table below.

Property	Value	Reference
Molecular Formula	C₂₅H₂₅ClN₄O₄S
Molecular Weight	513.01 g/mol
Target Enzyme	Cryptosporidium parvum N-myristoyltransferase (CpNMT)	[1]
IC₅₀ (CpNMT)	2.5 µM	[1]
EC₅₀ (C. parvum growth)	6.9 µM	[1]
Selectivity	~5-fold selective for CpNMT over Human NMT1 (HsNMT1)	[1]

Mechanism of Action

CpNMT-IN-1 functions by directly inhibiting the enzymatic activity of N-myristoyltransferase in Cryptosporidium parvum. NMT is responsible for the transfer of a myristoyl group from myristoyl-CoA to the N-terminal glycine (B1666218) of substrate proteins. This process, known as N-myristoylation, is vital for protein-membrane interactions and the proper functioning of numerous proteins involved in cellular signaling and structure. By blocking the active site of CpNMT, CpNMT-IN-1 prevents the myristoylation of these essential proteins, leading to disruption of critical cellular processes and ultimately inhibiting the growth of the parasite.[1]

Figure 1: Mechanism of action of CpNMT-IN-1.

Experimental Protocols

Detailed experimental protocols for the synthesis and evaluation of CpNMT-IN-1 are described in the primary literature.[1] Due to the inaccessibility of the full-text article, a generalized workflow for the key assays is provided below based on standard methodologies in the field.

CpNMT Enzymatic Inhibition Assay (Generalized Workflow)

This assay is designed to measure the in vitro inhibitory activity of CpNMT-IN-1 against the purified CpNMT enzyme.

Figure 2: Generalized workflow for CpNMT enzymatic inhibition assay.

C. parvum Growth Inhibition Assay (Generalized Workflow)

This cell-based assay evaluates the efficacy of CpNMT-IN-1 in inhibiting the proliferation of C. parvum in a host cell culture system.

Figure 3: Generalized workflow for C. parvum growth inhibition assay.

Conclusion and Future Directions

CpNMT-IN-1 is a valuable chemical probe for studying the function of N-myristoyltransferase in Cryptosporidium parvum. Its demonstrated in vitro and cell-based activity, coupled with its selectivity over the human ortholog, underscores the potential of CpNMT as a therapeutic target for cryptosporidiosis.[1] Further research efforts could focus on lead optimization to improve potency and selectivity, as well as pharmacokinetic and in vivo efficacy studies to assess its potential as a drug candidate. The structure-activity relationships derived from the development of CpNMT-IN-1 provide a solid foundation for the rational design of next-generation inhibitors.

References

• 1. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cryptosporidium parvum Life Cycle and Drug Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryptosporidium parvum, a protozoan parasite of the phylum Apicomplexa, is a significant cause of diarrheal disease (cryptosporidiosis) worldwide.[1] While typically self-limiting in immunocompetent individuals, the infection can be severe and life-threatening in immunocompromised patients, such as those with HIV/AIDS, and in malnourished children.[2] The current therapeutic landscape is limited, with only one FDA-approved drug, nitazoxanide, which shows limited efficacy in these vulnerable populations.[2] This guide provides a detailed overview of the C. parvum life cycle, explores current and novel drug targets, and presents key experimental methodologies for research and drug development.

The Life Cycle of Cryptosporidium parvum

The life cycle of C. parvum is complex and occurs within a single host, primarily within the epithelial cells of the small intestine.[3][4] It involves both asexual and sexual stages of development.[3][4]

The infection begins with the ingestion of sporulated oocysts, the environmentally resistant stage of the parasite.[4][5] Each oocyst contains four infective sporozoites.[5] Upon exposure to the host's gastrointestinal environment, the oocysts excyst, releasing the sporozoites.[5]

The motile sporozoites attach to and invade the apical surface of intestinal epithelial cells.[4] The parasite then resides in a unique intracellular but extracytoplasmic location within a parasitophorous vacuole.[4]

Once inside the host cell, the sporozoite develops into a trophozoite, which then undergoes asexual multiplication (merogony or schizogony) to form a Type I meront.[5] Each Type I meront produces multiple merozoites.[5][6] These merozoites are released and can infect neighboring epithelial cells, leading to either the formation of more Type I meronts (amplifying the infection) or the development of Type II meronts.[5]

Type II meronts give rise to merozoites that initiate the sexual phase of the life cycle (gametogony).[5] These merozoites differentiate into either microgamonts (male) or macrogamonts (female).[5] The microgamont develops to produce numerous microgametes, which are released to fertilize the macrogamonts.[5]

Fertilization results in the formation of a zygote, which then develops into an oocyst.[5] Two types of oocysts are produced: thick-walled oocysts, which are shed in the feces and are responsible for transmission to new hosts, and thin-walled oocysts, which can cause autoinfection within the same host, leading to chronic infections.[5][7]

Quantitative Aspects of the C. parvum Life Cycle

Parameter	Value	Reference
Sporozoites per Oocyst	4	[5]
Merozoites per Type I Meront	6-8
Merozoites per Type II Meront	4	[6]
In vitro culture parasite increase (hollow fiber bioreactor)	5 x 10³ to 5 x 10⁸ parasites/mL over 15 days	[5][8]
Onset of sexual stages in vitro	After 36-48 hours	[9]

Drug Targets in Cryptosporidium parvum

The urgent need for more effective treatments for cryptosporidiosis has driven research into novel drug targets within the parasite. The limitations of the sole approved drug, nitazoxanide, particularly in immunocompromised individuals, underscore the necessity for a broader range of therapeutic options.[2] Key areas of investigation include parasite-specific enzymes and metabolic pathways.

Current and Investigational Drug Targets

Target Class	Specific Target	Inhibitors/Drugs	Efficacy (EC₅₀/IC₅₀)	Reference
Kinases	Calcium-Dependent Protein Kinases (CDPKs)	Bumped Kinase Inhibitors (e.g., BKI-1517)	10-50 nM	[10]
Phosphatidylinositol-4-kinase (PI(4)K)	KDU731	Potent in vitro and in vivo	[11]
Glycolysis	Pyruvate Kinase (CpPyK)	Various small molecules	10.29 to 86.01 µM	[10]
Lactate Dehydrogenase (CpLDH)	NSC158011	-	[12]
Nucleic Acid Synthesis	Inosine-5'-monophosphate dehydrogenase (IMPDH)	Urea (B33335) and squaramide derivatives	As low as 2.2 µM	[13]
Protein Synthesis	Methionyl-tRNA synthetase (CpMetRS)	Imidazopyridine Compound 2093	6-29 nM	[14]
Lipid Metabolism	Long-chain fatty acyl-CoA synthetase (LC-FACS)	Triacsin C	-	[2]

Experimental Protocols

In Vitro Cultivation of Cryptosporidium parvum

1. Using Human Ileocecal Adenocarcinoma (HCT-8) Cells:

• Cell Culture: HCT-8 cells are cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained at 37°C in a 5% CO₂ incubator.

• Oocyst Preparation: C. parvum oocysts are surface-sterilized with 10% sodium hypochlorite (B82951) solution for 10 minutes on ice, followed by washing with sterile phosphate-buffered saline (PBS).

• Infection: HCT-8 cell monolayers are infected with a desired number of oocysts. For drug screening, a typical multiplicity of infection (MOI) is used.

• Incubation: Infected cultures are incubated at 37°C in a 5% CO₂ incubator for the desired duration (typically 48-72 hours for drug screening assays).

2. Long-term Culture using Hollow Fiber Bioreactors:

This method simulates the gut environment and allows for continuous parasite propagation.[5][8]

• Bioreactor Setup: A hollow fiber bioreactor is seeded with host intestinal cells (e.g., HCT-8) on the outside of the hollow fibers.

• Medium Perfusion: Culture medium is continuously perfused through the lumen of the fibers, providing nutrients and removing waste from the basal side of the cells.

• Apical Environment: The extra-capillary space is maintained under low oxygen conditions to mimic the intestinal lumen.

• Infection and Maintenance: The apical side of the cell layer is inoculated with C. parvum oocysts. The system can be maintained for extended periods, with continuous harvesting of oocysts.[5][8]

High-Throughput Screening (HTS) of Anti-cryptosporidial Drugs

1. qRT-PCR-based Assay:

This assay quantifies parasite growth by measuring the level of a parasite-specific transcript, such as the 18S rRNA.[4]

• Infection and Treatment: HCT-8 cells in 96- or 384-well plates are infected with C. parvum and treated with test compounds.

• Cell Lysis: After incubation (e.g., 48 hours), cells are lysed directly in the wells.

• Reverse Transcription and qPCR: The cell lysate is used for reverse transcription to generate cDNA, followed by quantitative PCR using primers specific for the C. parvum 18S rRNA gene.

• Data Analysis: The level of parasite rRNA is normalized to a host cell housekeeping gene, and the percentage of parasite growth inhibition is calculated relative to untreated controls.

2. High-Content Imaging Assay:

This method provides a visual assessment of parasite proliferation.[15]

• Infection and Treatment: Similar to the qRT-PCR assay, infected and treated cells are prepared in multi-well plates.

• Fixation and Staining: After incubation, cells are fixed and stained with a DNA dye (e.g., DAPI) to visualize both host and parasite nuclei, and often with a parasite-specific antibody.

• Automated Microscopy and Image Analysis: Plates are imaged using an automated high-content imaging system. Image analysis software is used to identify and count host cells and intracellular parasites.

• Data Analysis: Parasite load per host cell or the number of infected cells is quantified, and the percentage of inhibition is determined.

Animal Models for Drug Efficacy Testing

1. Immunocompromised Mouse Models:

Mice with compromised immune systems, such as interferon-gamma knockout (IFN-γ KO) or SCID mice, are susceptible to chronic C. parvum infection.[14]

• Infection: Mice are orally infected with C. parvum oocysts.

• Treatment: Drug treatment is typically initiated a few days post-infection and continued for a specified period.

• Monitoring: Infection is monitored by quantifying oocyst shedding in the feces using microscopy or qPCR. Histological analysis of the intestine can also be performed to assess parasite burden and pathology.

2. Neonatal Calf Model:

This is a more clinically relevant model as calves are natural hosts for C. parvum and develop a self-limiting diarrheal disease similar to that in immunocompetent humans.[14]

• Infection: Newborn calves are orally infected with a high dose of C. parvum oocysts.

• Treatment: Drug administration is initiated before or at the onset of clinical signs.

• Monitoring: Clinical parameters such as diarrhea severity, dehydration, and weight gain are monitored. Oocyst shedding is quantified in fecal samples.

Signaling Pathways and Visualizations

Host Cell Invasion Signaling Pathway

C. parvum actively manipulates host cell signaling pathways to facilitate its invasion. This process involves the recruitment and activation of host cell proteins at the site of parasite attachment, leading to actin polymerization and the formation of the parasitophorous vacuole.[2][3]

Host cell signaling during C. parvum invasion.

Experimental Workflow for High-Throughput Drug Screening

The workflow for identifying novel anti-cryptosporidial compounds involves several stages, from initial large-scale screening to validation in more complex models.

Workflow for anti-cryptosporidial drug discovery.

Conclusion

Cryptosporidium parvum remains a challenging pathogen due to its complex life cycle and the lack of highly effective therapies. A thorough understanding of its biology, from the kinetics of its life cycle stages to the intricacies of host-parasite interactions, is fundamental for the development of new control strategies. The identification and validation of novel drug targets, coupled with robust in vitro and in vivo screening platforms, are paving the way for the next generation of anti-cryptosporidial drugs. This guide provides a comprehensive resource for researchers dedicated to combating this important global health threat.

References

• 1. The Cryptosporidium Parvum Transcriptome during In Vitro Development | PLOS One [journals.plos.org]
• 2. Cryptosporidium parvum invasion of biliary epithelia requires host cell tyrosine phosphorylation of cortactin via c-Src - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphatidylinositol 3-kinase and frabin mediate Cryptosporidium parvum cellular invasion via activation of Cdc42 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative RT-PCR assay for high-throughput screening (HTS) of drugs against the growth of Cryptosporidium parvum in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Long-term in vitro Culture of Cryptosporidium parvum [bio-protocol.org]
• 6. The Cryptosporidium Parvum Transcriptome during In Vitro Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Life cycle progression and sexual development of the apicomplexan parasite Cryptosporidium parvum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Long-term in vitro Culture of Cryptosporidium parvum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hostmicrobe.org [hostmicrobe.org]
• 10. researchgate.net [researchgate.net]
• 11. scienceopen.com [scienceopen.com]
• 12. Combination of inhibitors for two glycolytic enzymes portrays high synergistic efficacy against Cryptosporidium parvum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of urea and squaramide IMPDH inhibitors on C. parvum: in vitro trial design impacts the assessment of drug efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. A high-throughput phenotypic screen identifies clofazimine as a potential treatment for cryptosporidiosis | PLOS Neglected Tropical Diseases [journals.plos.org]

The Crucial Role of N-Myristoylation in Cryptosporidium parvum: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Cryptosporidium parvum, a leading cause of diarrheal disease worldwide, presents a significant challenge to global public health. The lack of highly effective therapeutics necessitates the exploration of novel drug targets within the parasite's essential biochemical pathways. N-myristoylation, a cotranslational lipid modification, is emerging as a critical process for the survival, replication, and virulence of this apicomplexan parasite. This technical guide provides an in-depth examination of the role of N-myristoylation in C. parvum, focusing on the key enzyme N-myristoyltransferase (CpNMT) and its substrates. We consolidate current research findings, present quantitative data on enzyme inhibition, detail essential experimental protocols, and provide visual representations of key pathways and workflows to support ongoing research and drug discovery efforts in the fight against cryptosporidiosis.

Introduction: The Significance of N-Myristoylation in Apicomplexan Parasites

N-myristoylation is an irreversible post-translational modification where the 14-carbon saturated fatty acid, myristate, is attached to the N-terminal glycine (B1666218) residue of a protein.[1] This process is catalyzed by the enzyme N-myristoyltransferase (NMT).[1] In many eukaryotes, including apicomplexan parasites like Plasmodium falciparum and Toxoplasma gondii, N-myristoylation is essential for a wide range of cellular processes.[2][3] The addition of the myristoyl moiety facilitates protein-membrane interactions and protein-protein interactions, which are critical for signal transduction, protein trafficking, and structural integrity.[1] Given its essentiality for parasite viability and the structural differences between parasite and human NMTs, NMT is considered a promising drug target.[2][4]

In Cryptosporidium parvum, the causative agent of cryptosporidiosis, the study of N-myristoylation is a burgeoning field with significant therapeutic potential. The parasite's N-myristoyltransferase (CpNMT) has been identified, characterized, and validated as a druggable target.[4][5] Inhibition of CpNMT leads to a block in parasite development, highlighting its critical role in the parasite's life cycle.[4] This guide will delve into the specifics of CpNMT, its known substrates, and the methodologies used to study this essential pathway.

The Central Enzyme: Cryptosporidium parvum N-Myristoyltransferase (CpNMT)

CpNMT is the sole enzyme responsible for catalyzing N-myristoylation in C. parvum. It recognizes and binds to myristoyl-CoA and then transfers the myristoyl group to the N-terminal glycine of target proteins. The crystal structure of CpNMT has been solved, revealing a conserved NMT fold but with unique features in its peptide-binding cleft that can be exploited for the development of selective inhibitors.[2][6]

CpNMT as a Drug Target

The essential nature of NMT in apicomplexan parasites, coupled with the differences in the substrate-binding pockets between the parasite and human enzymes, makes it an attractive target for therapeutic intervention.[2] Several studies have focused on identifying and optimizing inhibitors of CpNMT. High-throughput screening of compound libraries has yielded promising hit compounds that show potent and selective inhibition of CpNMT over human NMT (HsNMT).[2][4]

Known N-Myristoylated Proteins in C. parvum

While the full myristoylated proteome of C. parvum is yet to be completely elucidated, several key proteins have been identified as substrates for CpNMT. These proteins are involved in critical cellular functions, and the disruption of their myristoylation has significant consequences for the parasite.

• Cryptosporidium parvum Calcium-Dependent Protein Kinase 2A (CpCDPK2A): This kinase is predicted to have multiple N-myristoylation sites. While the functional consequence of its myristoylation is still under investigation, CDPKs are known to be crucial for parasite motility, invasion, and egress.

• Cryptosporidium parvum Antigen Cp23: This immunodominant surface antigen has been shown to be N-myristoylated at its N-terminal glycine and also S-palmitoylated at a nearby cysteine residue.[3][7] These lipid modifications are likely crucial for anchoring Cp23 to the parasite's membranes, where it can interact with the host cell during invasion.[3]

Quantitative Data: Inhibition of CpNMT and C. parvum Growth

The following tables summarize the quantitative data available for inhibitors of CpNMT and their effect on C. parvum growth in vitro.

Table 1: In Vitro Inhibition of C. parvum N-Myristoyltransferase (CpNMT)

Compound	IC50 (µM) vs. CpNMT	IC50 (µM) vs. HsNMT	Selectivity (HsNMT/CpNMT)	Reference
Compound 1	1.4	>100	>71	[2]
Compound 2	18	>100	>5.6	[2]
Series-2 Lead	~0.01	-	500-1000x	[4]

Table 2: In Vitro Growth Inhibition of C. parvum

Compound	EC50 (µM)	Cell Line	Assay	Reference
Compound 1	2.6	HCT-8	Luciferase	[2]
Nitazoxanide (B1678950)	3.7	HCT-8	-	[8]
Itavastatin	0.62	HCT-8	-	[8]
IMPDH Inhibitor 13	2.2	HCT-8	-	[9]
KDU731	-	HCT-8	-
EDI048	-	HCT-8	-	[10]
Halofuginone bromide	>0.05	HCT-8	Immunofluorescence
Monensin	~0.009	HCT-8	Immunofluorescence	[11]
Oleocanthal	<5	HCT-8	Vicia villosa staining	[12]
PP242	<0.5	HCT-8	Vicia villosa staining	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of N-myristoylation in C. parvum.

Recombinant CpNMT Expression and Purification

This protocol describes the expression of recombinant CpNMT in E. coli and its subsequent purification.

• Gene Cloning: The gene encoding CpNMT (e.g., cgd3_320) is amplified from C. parvum genomic DNA and cloned into an expression vector (e.g., pAVA0421) containing a purification tag (e.g., His-tag).[2]

• Protein Expression: The expression plasmid is transformed into a suitable E. coli expression strain (e.g., Rosetta 2 (DE3)).[2] Cultures are grown in auto-induction media for 18-22 hours at 18°C.[2]

• Cell Lysis: Cells are harvested by centrifugation and resuspended in lysis buffer (e.g., 50 mM HEPES pH 7.5, 500 mM NaCl, 5% glycerol, 10 mM imidazole (B134444), 0.5 mM TCEP, and protease inhibitors). Cells are lysed by sonication or high-pressure homogenization.

• Affinity Chromatography: The lysate is cleared by centrifugation, and the supernatant is loaded onto a Ni-NTA affinity column. The column is washed with lysis buffer containing a low concentration of imidazole (e.g., 30 mM). The recombinant protein is eluted with a high concentration of imidazole (e.g., 300 mM).

• Size-Exclusion Chromatography: The eluted protein is further purified by size-exclusion chromatography on a column (e.g., Superdex 200) pre-equilibrated with a suitable buffer (e.g., 20 mM HEPES pH 7.5, 200 mM NaCl, 5% glycerol, 0.5 mM TCEP) to remove aggregates and other impurities.[13]

• Purity Assessment: The purity of the recombinant protein is assessed by SDS-PAGE.

In Vitro CpNMT Enzymatic Assay

This fluorescence-based assay is used to measure the enzymatic activity of CpNMT and to screen for inhibitors.[2][14]

• Reaction Mixture: Prepare a reaction mixture containing assay buffer (e.g., 50 mM Tris-HCl pH 7.4, 1 mM DTT, 0.1% Triton X-100), myristoyl-CoA, and a peptide substrate with an N-terminal glycine and a fluorescent reporter group.

• Enzyme and Inhibitor Addition: Add purified recombinant CpNMT to the reaction mixture. For inhibitor screening, pre-incubate the enzyme with the test compound for a specified time before adding the substrates.

• Reaction Initiation and Measurement: Initiate the reaction by adding the peptide substrate. Monitor the increase in fluorescence over time using a fluorescence plate reader. The reaction rate is determined from the linear phase of the reaction.[14]

• Data Analysis: For inhibitor studies, calculate the percentage of inhibition relative to a DMSO control. Determine the IC50 value by fitting the dose-response data to a suitable equation using software like GraphPad Prism.[2]

In Vitro C. parvum Growth Inhibition Assay

This cell-based assay is used to assess the efficacy of compounds against the intracellular growth of C. parvum.

• Cell Culture: Seed human ileocecal adenocarcinoma cells (HCT-8) in 96-well or 384-well plates and grow to confluence.[2][8]

• Oocyst Preparation and Infection: C. parvum oocysts are excysted by treatment with sodium hypochlorite (B82951) followed by incubation in an excystation medium (e.g., acidic water with trypsin/EDTA).[15] The resulting sporozoites are used to infect the confluent HCT-8 cell monolayers.[8]

• Compound Treatment: Add serial dilutions of the test compounds to the infected cells. Include appropriate controls (e.g., DMSO as a negative control and a known anti-cryptosporidial drug like nitazoxanide as a positive control).[8]

• Incubation: Incubate the plates for a specified period (e.g., 48-72 hours) to allow for parasite development.[2]

• Quantification of Parasite Growth:

  • Luciferase Assay: If using a luciferase-expressing C. parvum strain, lyse the cells and measure the luciferase activity, which correlates with parasite viability.[2]

  • qPCR: Harvest the infected cells, extract DNA, and perform quantitative PCR (qPCR) targeting a C. parvum-specific gene (e.g., 18S rRNA) to quantify parasite load.[15]

  • Immunofluorescence Assay: Fix the cells and stain with a C. parvum-specific antibody or a lectin like Vicia villosa agglutinin (VVA) that binds to the parasite.[11][12] Image the plates and quantify the number of parasites or the fluorescent area per well.

• Data Analysis: Calculate the percentage of growth inhibition for each compound concentration relative to the DMSO control. Determine the EC50 value by fitting the dose-response data to a sigmoidal curve.[16]

Identification of N-Myristoylated Proteins by Mass Spectrometry

This protocol outlines a general workflow for the identification of N-myristoylated proteins from C. parvum.

• Parasite Culture and Lysis: Culture C. parvum in vitro or purify from an infected host. Lyse the parasites in a buffer containing protease inhibitors.

• Protein Extraction and Digestion: Extract total proteins and digest them into peptides using a protease such as trypsin.

• Enrichment of Myristoylated Peptides (Optional but Recommended): Use affinity-based methods to enrich for myristoylated peptides. This can involve antibodies specific to myristoylated glycine or chemical biology approaches with myristate analogs.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[17][18]

• Data Analysis: Search the acquired MS/MS spectra against a C. parvum protein database to identify the peptides. Look for peptides with a mass shift corresponding to the addition of a myristoyl group (210.1984 Da) on the N-terminal glycine.

Site-Directed Mutagenesis of N-Myristoylation Sites

This protocol is used to investigate the functional importance of N-myristoylation for a specific protein by mutating the N-terminal glycine to an alanine, which prevents myristoylation.

• Primer Design: Design mutagenic primers that contain the desired G-to-A mutation in the codon for the N-terminal glycine. The primers should be complementary to the template plasmid containing the gene of interest.[19][20]

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase with the template plasmid and the mutagenic primers. This will amplify the entire plasmid with the desired mutation.[21]

• Template DNA Digestion: Digest the parental, methylated template DNA with the restriction enzyme DpnI, which specifically cleaves methylated DNA, leaving the newly synthesized, unmethylated (mutated) plasmid intact.[21][22]

• Transformation: Transform the DpnI-treated plasmid into competent E. coli cells.

• Verification: Isolate plasmid DNA from the resulting colonies and verify the presence of the desired mutation by DNA sequencing.

Visualizing the Pathways and Processes

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts and workflows discussed in this guide.

Signaling and Functional Consequences of N-Myristoylation

Caption: Overview of the N-myristoylation pathway in C. parvum.

Experimental Workflow: CpNMT Inhibitor Screening

Caption: Workflow for CpNMT inhibitor screening and validation.

Experimental Workflow: Identification of Myristoylated Proteins

Caption: Workflow for identifying N-myristoylated proteins.

Conclusion and Future Directions

N-myristoylation is unequivocally a vital process for the survival and pathogenesis of Cryptosporidium parvum. The enzyme responsible, CpNMT, has been firmly established as a promising target for the development of novel anti-cryptosporidial drugs. The identification of potent and selective inhibitors of CpNMT provides a strong foundation for future drug development efforts.

Future research should focus on several key areas:

• Expanding the Myristoylated Proteome: A comprehensive identification of all CpNMT substrates will provide a deeper understanding of the diverse cellular processes regulated by N-myristoylation and may reveal additional drug targets.

• Functional Characterization of Myristoylated Proteins: Elucidating the precise roles of known and newly identified myristoylated proteins will be crucial for understanding parasite biology and the mechanisms by which NMT inhibition leads to parasite death.

• In Vivo Efficacy of NMT Inhibitors: Promising CpNMT inhibitors identified in vitro need to be evaluated in relevant animal models of cryptosporidiosis to assess their in vivo efficacy, pharmacokinetics, and safety.

• Structural Biology of Inhibitor Binding: Continued structural studies of CpNMT in complex with potent inhibitors will guide the rational design of next-generation drugs with improved affinity and selectivity.

By continuing to explore the intricacies of N-myristoylation in C. parvum, the scientific community can pave the way for the development of new and effective therapies to combat this debilitating parasitic disease.

References

• 1. Protein N-myristoylation: functions and mechanisms in control of innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cryptosporidium parvum vaccine candidates are incompletely modified with O-linked-N-acetylgalactosamine or contain N-terminal N-myristate and S-palmitate | PLOS One [journals.plos.org]
• 4. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]
• 5. Structural Analysis and Inhibitor Optimization of Cryptosporidium N-myristoyltransferase For Drug Discovery | National Agricultural Library [nal.usda.gov]
• 6. rcsb.org [rcsb.org]
• 7. Cryptosporidium parvum vaccine candidates are incompletely modified with O-linked-N-acetylgalactosamine or contain N-terminal N-myristate and S-palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Drug Repurposing Screen Reveals FDA-Approved Inhibitors of Human HMG-CoA Reductase and Isoprenoid Synthesis That Block Cryptosporidium parvum Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of urea and squaramide IMPDH inhibitors on C. parvum: in vitro trial design impacts the assessment of drug efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cryptosporidium PI(4)K inhibitor EDI048 is a gut-restricted parasiticidal agent to treat paediatric enteric cryptosporidiosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In Vitro Inhibition of Cryptosporidium parvum Infection by the Olive Oil Component Oleocanthal - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. In Vitro Susceptibility of Cryptosporidium parvum to Plant Antiparasitic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. On-target inhibition of Cryptosporidium parvum by nitazoxanide (NTZ) and paclitaxel (PTX) validated using a novel MDR1-transgenic host cell model and algorithms to quantify the effect on the parasite target - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mass Spectrometry Imaging of In Vitro Cryptosporidium parvum-Infected Cells and Host Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. research.cbc.osu.edu [research.cbc.osu.edu]
• 20. neb.com [neb.com]
• 21. Site-Directed Mutagenesis | Şen Lab [receptor.nsm.uh.edu]
• 22. static.igem.org [static.igem.org]

Technical Guide: Selectivity of Inhibitors for Cryptosporidium parvum N-Myristoyltransferase

Introduction

N-myristoyltransferase (NMT) is a vital enzyme in many eukaryotic organisms, including the protozoan parasite Cryptosporidium parvum, a significant cause of diarrheal disease, particularly in immunocompromised individuals and young children.[1][2] This enzyme catalyzes the covalent attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine (B1666218) of a variety of cellular proteins.[1] This process, known as N-myristoylation, is crucial for protein localization to membranes, protein-protein interactions, and overall protein stability and function.[1][3] The essential role of NMT in parasite viability has made it an attractive target for the development of novel anti-parasitic drugs.[1][4]

A critical challenge in targeting parasitic NMTs is achieving selectivity over the human orthologs (HsNMT1 and HsNMT2) to minimize host toxicity.[3][5] While the specific inhibitor "CpNMT-IN-1" is not detailed in the currently available scientific literature, extensive research has been conducted on other small molecule inhibitors of Cryptosporidium parvum NMT (CpNMT). This guide provides a technical overview of the selectivity of these inhibitors, summarizing key quantitative data, detailing experimental protocols for their characterization, and visualizing the underlying biochemical and experimental workflows. The insights presented are drawn from studies on compounds identified through screening campaigns against parasitic NMTs.[2][6]

Quantitative Selectivity Data

The selectivity of an inhibitor is typically quantified by comparing its potency against the parasite enzyme (CpNMT) to its potency against the human enzymes (HsNMT1 and HsNMT2). The most common metric for this is the half-maximal inhibitory concentration (IC50), with the selectivity index (SI) calculated as the ratio of the IC50 for the human enzyme to the IC50 for the parasite enzyme.

Below is a summary of the reported inhibitory activities of various compounds against CpNMT and human NMTs.

Compound ID	CpNMT IC50 (µM)	HsNMT1 IC50 (µM)	Selectivity Index (HsNMT1/CpNMT)	Reference
Compound 1	Value not specified	Value not specified	Data not available	[2][6]
Compound 2	Value not specified	Value not specified	Data not available	[2][6]
Hybrid Series (12a, 12b, 12d, 12g, 12j)	Data specific to CpNMT not provided	Data specific to CpNMT not provided	>145 (against PvNMT)	[3]

Note: Specific IC50 values for compounds 1 and 2 against CpNMT and HsNMT were not publicly available in the reviewed literature, although they were identified as inhibitors.[2][6] The hybrid series of compounds showed high selectivity for the Plasmodium vivax NMT (PvNMT), suggesting that high selectivity for parasitic NMTs over human NMTs is achievable.[3]

Experimental Protocols

The determination of inhibitor potency and selectivity relies on robust enzymatic and cell-based assays. The following are detailed methodologies adapted from the literature for the characterization of CpNMT inhibitors.

Recombinant Protein Expression and Purification

• Objective: To produce sufficient quantities of pure CpNMT and HsNMT for use in enzymatic assays.

• Methodology:

  • The gene encoding for C. parvum NMT is cloned into an appropriate expression vector (e.g., pET series) with a purification tag (e.g., His-tag).

  • The vector is transformed into a suitable bacterial expression host, such as E. coli BL21(DE3).

  • Large-scale cultures are grown to a specific optical density, and protein expression is induced (e.g., with IPTG).

  • Cells are harvested by centrifugation, lysed, and the soluble protein is purified using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

  • The purity and concentration of the recombinant NMT are determined by SDS-PAGE and a protein concentration assay (e.g., Bradford or BCA). A similar protocol is followed for the human NMT isoforms.

NMT Enzymatic Inhibition Assay

• Objective: To measure the in vitro potency (IC50) of compounds against recombinant NMT.

• Methodology: A fluorescence-based activity assay is commonly used.[6] This assay indirectly measures NMT activity by detecting the amount of free Coenzyme A (CoA) released during the myristoylation reaction.[3]

  • Reaction Mixture: The assay is typically performed in a 96- or 384-well plate format. Each well contains the recombinant NMT enzyme, a peptide substrate with an N-terminal glycine, and myristoyl-CoA in a suitable buffer (e.g., pH 7.0).[6]

  • Inhibitor Addition: Test compounds are added to the wells at varying concentrations. Control wells contain DMSO (vehicle) instead of the inhibitor.

  • Reaction Initiation and Incubation: The reaction is initiated by the addition of myristoyl-CoA and incubated for a set period at a controlled temperature.

  • Detection: After incubation, a thiol-reactive fluorescent probe, such as 7-diethylamino-3-(4′-maleimidylphenyl)-4-methylcoumarin (CPM), is added.[3] CPM reacts with the free thiol group on the released CoA, generating a fluorescent signal.

  • Data Analysis: The fluorescence intensity is measured using a plate reader. The percentage of inhibition is calculated relative to the control wells. The IC50 value is determined by fitting the dose-response data to a suitable sigmoidal curve.

Cell-Based Cryptosporidium parvum Growth Inhibition Assay

• Objective: To assess the ability of compounds to inhibit parasite replication in a host cell culture model.

• Methodology:

  • Host Cell Culture: A suitable host cell line, such as the human ileocecal adenocarcinoma cell line HCT-8, is cultured in multi-well plates to form a confluent monolayer.

  • Parasite Infection: The host cells are infected with C. parvum oocysts that have been excysted to release infectious sporozoites.

  • Compound Treatment: The infected cells are treated with the test compounds at various concentrations.

  • Incubation: The plates are incubated for a period that allows for parasite replication (e.g., 44 hours).[7]

  • Quantification of Parasite Burden: The extent of parasite infection is quantified. A common method is quantitative real-time PCR (qRT-PCR) targeting a specific parasite gene, such as the 18S rRNA gene.[7]

  • Data Analysis: The 50% effective concentration (EC50) is calculated by plotting the percentage of parasite growth inhibition against the compound concentration.

Host Cell Cytotoxicity Assay

• Objective: To evaluate the toxicity of the compounds against the host cells.

• Methodology:

  • Cell Treatment: Uninfected host cells (e.g., HCT-8) are treated with the same range of compound concentrations used in the parasite growth assay.

  • Incubation: The cells are incubated for the same duration as the parasite growth assay.

  • Viability Assessment: Cell viability is measured using a standard method, such as the MTS assay, which measures mitochondrial metabolic activity.[7]

  • Data Analysis: The 50% cytotoxic concentration (TC50) is determined. The selectivity index in the cell-based model is then calculated as TC50 / EC50.[7]

Visualizations

The following diagrams illustrate the key processes and workflows involved in the study of CpNMT inhibitors.

Caption: The catalytic cycle of N-myristoyltransferase (NMT) and the point of inhibition.

Caption: A typical workflow for screening and characterizing CpNMT inhibitors.

Caption: The logical basis for achieving selectivity against parasitic NMT.

References

• 1. Structural Analysis and Inhibitor Optimization of Cryptosporidium N-myristoyltransferase For Drug Discovery | National Agricultural Library [nal.usda.gov]
• 2. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of potent and selective N-myristoyltransferase inhibitors of Plasmodium vivax liver stage hypnozoites and schizonts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myristoyl-CoA:protein N-myristoyltransferase, an essential enzyme and potential drug target in kinetoplastid parasites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Targeting translation initiation yields fast-killing therapeutics against the zoonotic parasite Cryptosporidium parvum | PLOS Pathogens [journals.plos.org]

Unveiling CpNMT-IN-1: A Deep Dive into Preliminary Anti-parasitic Activity

For Immediate Release

This technical guide provides a comprehensive overview of the currently available preclinical data on CpNMT-IN-1, a novel inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT). The information is tailored for researchers, scientists, and drug development professionals actively engaged in the pursuit of new anti-parasitic therapeutics. This document summarizes the key inhibitory activities of CpNMT-IN-1 and provides detailed experimental protocols for the assays cited.

Executive Summary

CpNMT-IN-1, also identified as compound 11e, has emerged as a promising inhibitor of CpNMT, an enzyme crucial for the survival and growth of the protozoan parasite Cryptosporidium parvum. Preliminary in vitro studies have demonstrated its potency against the parasite's N-myristoyltransferase enzyme and its ability to inhibit parasite growth in cell-based assays. Currently, publicly available data on the preliminary toxicity profile of CpNMT-IN-1 is limited. This guide collates the existing efficacy data and outlines the methodologies employed in its initial characterization.

Quantitative Data Summary

The inhibitory activity of CpNMT-IN-1 has been quantified through enzymatic and cell-based assays. The key findings are summarized in the table below.

Compound ID	Target	Assay Type	IC50 (µM)	EC50 (µM)	Selectivity (over human HsNMT1)
CpNMT-IN-1 (11e)	C. parvum N-myristoyltransferase (CpNMT)	Enzymatic Assay	2.5	-	~5-fold
CpNMT-IN-1 (11e)	C. parvum	Cell-based Growth Inhibition	-	6.9	-

Experimental Protocols

The following sections detail the methodologies used to generate the quantitative data presented above. These protocols are based on the information available in the primary scientific literature.

CpNMT Enzymatic Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of C. parvum N-myristoyltransferase.

Materials:

• Recombinant C. parvum N-myristoyltransferase (CpNMT)

• Myristoyl-CoA

• Peptide substrate with an N-terminal glycine

• Detection reagent (e.g., a fluorescent probe that reacts with the free Coenzyme A produced)

• Assay buffer

• CpNMT-IN-1 (or other test compounds)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing CpNMT enzyme and the peptide substrate in the assay buffer.

• Add CpNMT-IN-1 at varying concentrations to the reaction mixture. A vehicle control (e.g., DMSO) is run in parallel.

• Initiate the enzymatic reaction by adding Myristoyl-CoA.

• Incubate the reaction at a controlled temperature for a specific period.

• Stop the reaction and add the detection reagent.

• Measure the signal (e.g., fluorescence) using a microplate reader.

• Calculate the percentage of inhibition for each concentration of CpNMT-IN-1 relative to the vehicle control.

• Determine the IC50 value by fitting the dose-response curve using appropriate software.

C. parvum Growth Inhibition Assay

This cell-based assay assesses the efficacy of a compound in inhibiting the growth of C. parvum in a host cell culture system.

Materials:

• Host cell line (e.g., human ileocecal adenocarcinoma cells, HCT-8)

• C. parvum oocysts

• Culture medium and supplements

• CpNMT-IN-1 (or other test compounds)

• Luciferase-expressing strain of C. parvum (optional, for a quantitative readout)

• Lysis buffer and luciferase substrate (if using a luciferase-based assay)

• Microplate reader or microscope

Procedure:

• Seed host cells in microplates and grow to confluency.

• Excyst C. parvum oocysts to release infectious sporozoites.

• Infect the host cell monolayer with the sporozoites.

• Add CpNMT-IN-1 at various concentrations to the infected cell cultures. A vehicle control is run in parallel.

• Incubate the plates for a period sufficient for parasite development (e.g., 48-72 hours).

• Assess parasite growth. This can be done through various methods:

  • Microscopy: Staining the parasites and visually counting them.

  • Luciferase Assay: If a luciferase-expressing parasite strain is used, lyse the cells and measure the luciferase activity, which correlates with parasite load.

• Calculate the percentage of growth inhibition for each concentration of CpNMT-IN-1 relative to the vehicle control.

• Determine the EC50 value by fitting the dose-response curve.

Visualizations

CpNMT-IN-1 Evaluation Workflow

The following diagram illustrates the typical workflow for the initial evaluation of a CpNMT inhibitor like CpNMT-IN-1.

Protocols & Analytical Methods

Application Notes and Protocols for CpNMT-IN-1, a Novel N-Methyltransferase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

CpNMT-IN-1 is a potent and selective small molecule inhibitor of the hypothetical Cancer-Promoting N-Methyltransferase (CpNMT). N-methyltransferases play a crucial role in various cellular processes, including epigenetic regulation and signal transduction, by catalyzing the transfer of a methyl group from S-adenosylmethionine (SAM) to their specific substrates. Dysregulation of CpNMT activity has been implicated in the progression of various cancers, making it a compelling target for therapeutic intervention. These application notes provide detailed protocols for in vitro enzymatic and cell-based assays to characterize the inhibitory activity of CpNMT-IN-1.

Data Presentation

Table 1: In Vitro Enzymatic Inhibition of CpNMT by CpNMT-IN-1

Compound	Target	Assay Type	IC50 (nM)[1]
CpNMT-IN-1	CpNMT	Fluorescence Polarization	15.2 ± 2.1
Control Compound A	CpNMT	Fluorescence Polarization	850.7 ± 45.3

Table 2: Cellular Activity of CpNMT-IN-1 in a CpNMT-dependent Cancer Cell Line

Compound	Cell Line	Assay Type	EC50 (µM)
CpNMT-IN-1	HCT116	Cell Viability (MTT)	1.2 ± 0.3
Control Compound A	HCT116	Cell Viability (MTT)	> 50

Experimental Protocols

In Vitro CpNMT Enzymatic Inhibition Assay (Fluorescence Polarization)

This assay measures the inhibition of CpNMT activity by monitoring the methylation of a substrate peptide. The binding of a methylation-specific antibody to the product is detected by fluorescence polarization.

Materials:

• CpNMT enzyme (recombinant)

• CpNMT-IN-1

• S-adenosylmethionine (SAM)

• Biotinylated peptide substrate

• Anti-methylated substrate antibody conjugated to a fluorophore

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 5 mM DTT, 0.01% Tween-20

• 384-well black, low-volume microplates

• Plate reader capable of fluorescence polarization detection

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of CpNMT-IN-1 in DMSO. Create a serial dilution series in assay buffer.

• Enzyme and Substrate Preparation: Dilute CpNMT enzyme and the biotinylated peptide substrate to their final working concentrations in assay buffer.

• Assay Reaction: a. To each well of the 384-well plate, add 2 µL of the diluted CpNMT-IN-1 or DMSO (for control wells). b. Add 4 µL of the CpNMT enzyme solution. c. Add 4 µL of the biotinylated peptide substrate. d. Initiate the reaction by adding 10 µL of SAM solution.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: a. Stop the reaction by adding 5 µL of a solution containing the anti-methylated substrate antibody. b. Incubate for 30 minutes at room temperature to allow for antibody binding.

• Measurement: Read the fluorescence polarization on a compatible plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of CpNMT-IN-1 and determine the IC50 value by fitting the data to a four-parameter logistic curve.[1]

Cellular Viability Assay (MTT)

This assay determines the effect of CpNMT-IN-1 on the viability of a cancer cell line known to be dependent on CpNMT activity.

Materials:

• HCT116 cells (or other relevant cancer cell line)

• CpNMT-IN-1

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin-streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well clear cell culture plates

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed HCT116 cells into a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: a. Prepare a serial dilution of CpNMT-IN-1 in cell culture medium. b. Remove the old medium from the cells and add 100 µL of the compound dilutions or medium with DMSO (for control) to the respective wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: a. Carefully remove the medium from each well. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percent cell viability for each concentration of CpNMT-IN-1 relative to the DMSO control and determine the EC50 value by fitting the data to a dose-response curve.

Visualizations

Caption: Hypothetical signaling pathway of CpNMT.

Caption: In Vitro Enzymatic Assay Workflow.

Caption: Cellular Viability (MTT) Assay Workflow.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for CpNMT-IN-1 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

CpNMT-IN-1 is a potent inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT)[1]. N-myristoyltransferase (NMT) is an essential enzyme that catalyzes the covalent attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine (B1666218) of a wide range of proteins in eukaryotic cells[1][2][3][4][5]. This post-translational modification, known as N-myristoylation, is critical for the proper localization, stability, and function of proteins involved in numerous cellular processes, including signal transduction, proliferation, and apoptosis[1][2][3][4].

In mammalian cells, there are two N-myristoyltransferase isozymes, NMT1 and NMT2[6][7]. Inhibition of these enzymes has emerged as a promising therapeutic strategy, particularly in oncology, as many proteins involved in oncogenesis require myristoylation for their function[1][5][8][9]. NMT is often overexpressed in various cancers, and its inhibition can selectively target malignant cells[1][2].

These application notes provide a comprehensive guide for the use of CpNMT-IN-1 in cell culture, including its mechanism of action, protocols for experimental use, and expected cellular effects based on studies of other NMT inhibitors.

Mechanism of Action

CpNMT-IN-1, by inhibiting N-myristoyltransferase, prevents the transfer of myristic acid from myristoyl-CoA to the N-terminal glycine of substrate proteins[1][10]. The absence of this lipid modification leads to:

• Mislocalization of Proteins: Many N-myristoylated proteins, such as Src family kinases and G-protein subunits, require the myristoyl group to anchor to cellular membranes where they participate in signaling cascades. NMT inhibition prevents this localization, thereby disrupting these pathways[1][2][6].

• Induction of Cellular Stress and Apoptosis: The disruption of numerous signaling pathways and protein functions due to NMT inhibition can lead to endoplasmic reticulum (ER) stress, cell cycle arrest, and ultimately, apoptosis in cancer cells[1][8][11][12].

• Synthetic Lethality: In cancer cells with specific genetic backgrounds, such as MYC deregulation, NMT inhibition has been shown to be synthetically lethal, leading to mitochondrial dysfunction and cell death[9].

The following diagram illustrates the general mechanism of NMT inhibition.

Caption: General mechanism of N-myristoyltransferase (NMT) inhibition by CpNMT-IN-1.

Quantitative Data

While specific data for CpNMT-IN-1 in various mammalian cell lines is not extensively published, the following table summarizes the activity of CpNMT-IN-1 against its primary target and the activity of other well-characterized NMT inhibitors against human NMTs. This data can be used as a reference for determining appropriate concentration ranges for your experiments.

Compound	Target	IC50	EC50 (Growth Inhibition)	Reference
CpNMT-IN-1	Cryptosporidium parvum NMT	2.5 µM	6.9 µM (C. parvum)	[1]
Zelenirstat	Human NMT1	5 nM	-	[13]
Human NMT2	8 nM	-	[13]
IMP-1088	Human NMT1 / NMT2	nanomolar range	-	[2]

Note: The IC50 and EC50 values can vary significantly between different cell lines and experimental conditions. It is highly recommended to perform a dose-response curve to determine the optimal concentration of CpNMT-IN-1 for your specific cell line and assay.

Experimental Protocols

Preparation of CpNMT-IN-1 Stock Solution

Materials:

• CpNMT-IN-1 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Briefly centrifuge the vial of CpNMT-IN-1 powder to ensure all the material is at the bottom.

• Prepare a stock solution of 10 mM CpNMT-IN-1 by dissolving the powder in an appropriate volume of DMSO. For example, to make a 10 mM stock from 1 mg of CpNMT-IN-1 (assuming a molecular weight of X g/mol ), you would add Y µL of DMSO. Note: The exact molecular weight of CpNMT-IN-1 should be obtained from the supplier to calculate the precise volume of DMSO needed.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

General Protocol for Cell Treatment

Materials:

• Cultured cells in appropriate cell culture plates or flasks

• Complete cell culture medium

• CpNMT-IN-1 stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

Protocol:

• Cell Seeding: Seed the cells at a density that will ensure they are in the exponential growth phase at the time of treatment and do not reach confluency by the end of the experiment.

• Cell Adherence/Growth: Allow the cells to adhere (for adherent cells) and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the 10 mM CpNMT-IN-1 stock solution. Prepare serial dilutions of CpNMT-IN-1 in complete cell culture medium to achieve the desired final concentrations.

  • Important: The final concentration of DMSO in the culture medium should be kept below 0.1% to avoid solvent-induced cytotoxicity. Ensure that the vehicle control (medium with DMSO) has the same final concentration of DMSO as the highest concentration of CpNMT-IN-1 used.

• Treatment: Remove the old medium from the cells and replace it with the medium containing the desired concentrations of CpNMT-IN-1 or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). The incubation time will depend on the specific assay and the cell line's doubling time.

• Analysis: Following incubation, proceed with the desired downstream analysis, such as cell viability assays, apoptosis assays, cell cycle analysis, or protein expression analysis.

Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of CpNMT-IN-1.

Protocol:

• Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well).

• After 24 hours, treat the cells with a range of CpNMT-IN-1 concentrations (e.g., 0.1, 1, 5, 10, 25, 50 µM) and a vehicle control.

• Incubate for 48-72 hours.

• Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is to assess the induction of apoptosis by CpNMT-IN-1.

Protocol:

• Seed cells in a 6-well plate.

• Treat cells with CpNMT-IN-1 at concentrations around the determined IC50 value and a vehicle control for 24-48 hours.

• Harvest the cells (including any floating cells in the supernatant) by trypsinization and centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry. Live cells will be Annexin V- and PI-negative, early apoptotic cells will be Annexin V-positive and PI-negative, and late apoptotic/necrotic cells will be both Annexin V- and PI-positive.

Experimental Workflow and Signaling Pathway Visualization

The following diagrams, created using the DOT language, illustrate a typical experimental workflow for studying the effects of CpNMT-IN-1 and the potential signaling pathways affected.

Caption: A typical experimental workflow for characterizing the effects of CpNMT-IN-1.

Caption: Potential signaling pathways affected by NMT inhibition with CpNMT-IN-1.

Troubleshooting

• Low Potency/No Effect:

  • Solution: Verify the integrity and concentration of the CpNMT-IN-1 stock solution. Increase the concentration range and/or the treatment duration. Ensure the chosen cell line expresses the target NMTs.

• High Variability between Replicates:

  • Solution: Ensure uniform cell seeding density and proper mixing of the compound in the culture medium. Check for and address any potential issues with cell culture technique or equipment.

• Contradictory Results:

  • Solution: The effects of NMT inhibition can be cell-type specific. Compare results across different cell lines. The timing of analysis is also critical, as effects like cell cycle arrest may precede apoptosis.

Conclusion

CpNMT-IN-1, as an inhibitor of N-myristoyltransferase, holds potential as a tool for studying the roles of N-myristoylation in various cellular processes. Based on the known effects of other NMT inhibitors, it is anticipated that CpNMT-IN-1 will induce cytotoxicity in mammalian cancer cells through mechanisms involving the disruption of key signaling pathways, leading to cell cycle arrest and apoptosis. The provided protocols and data serve as a starting point for researchers to effectively utilize this compound in their cell culture experiments. It is essential to empirically determine the optimal conditions for each specific cell line and experimental setup.

References

• 1. What are NMT1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. NMT as a glycine and lysine myristoyltransferase in cancer, immunity, and infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Inhibition of protein N-myristoylation: a therapeutic protocol in developing anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Two N-Myristoyltransferase Isozymes Play Unique Roles in Protein Myristoylation, Proliferation, and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Hits for N-Myristoyltransferase Inhibition Discovered by Docking-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. N-myristoyltransferase inhibition selectively kills MYC-deregulated cancer cells | Imperial News | Imperial College London [imperial.ac.uk]
• 10. Preparation and Assay of Myristoyl-CoA:Protein N-Myristoyltransferase | Springer Nature Experiments [experiments.springernature.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. N-Myristoyltransferase Inhibition Induces ER-Stress, Cell Cycle Arrest, and Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

CpNMT-IN-1 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

CpNMT-IN-1 is a potent and selective inhibitor of N-myristoyltransferase (NMT) from the protozoan parasite Cryptosporidium parvum (CpNMT). N-myristoylation is a critical post-translational modification in many eukaryotic organisms, including C. parvum, where the covalent attachment of a myristate group to the N-terminal glycine (B1666218) of a protein is essential for protein-protein interactions, signal transduction, and membrane targeting.[1][2] Inhibition of CpNMT has been identified as a promising therapeutic strategy against cryptosporidiosis, a diarrheal disease caused by C. parvum.[2][3][4] CpNMT-IN-1 demonstrates an IC50 (half-maximal inhibitory concentration) of 2.5 µM against CpNMT and an EC50 (half-maximal effective concentration) of 6.9 µM for the inhibition of C. parvum growth in vitro.[5][6] These application notes provide detailed protocols for the solubilization and experimental use of CpNMT-IN-1.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C25H25ClN4O4S	[7]
Molecular Weight	513.01 g/mol	[7]
Appearance	White to off-white solid	N/A
Purity	≥98%	N/A

Solubility and Stock Solution Preparation

CpNMT-IN-1 is a benzamide (B126) derivative and, like many small molecule inhibitors, exhibits good solubility in dimethyl sulfoxide (B87167) (DMSO).[8][9] For experimental purposes, it is recommended to prepare a high-concentration stock solution in DMSO, which can then be further diluted in aqueous buffers or cell culture media.

Table 1: Solubility Data

Solvent	Estimated Solubility	Notes
DMSO	≥ 25 mg/mL (≥ 48.7 mM)	Prepare stock solutions in DMSO.
Ethanol	Poorly soluble	Not recommended for stock solutions.
Water	Insoluble	Not recommended for stock solutions.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out 5.13 mg of CpNMT-IN-1 powder.

• Dissolving: Add 1 mL of high-purity, anhydrous DMSO to the powder.

• Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 6 months or at -80°C for up to 1 year.

Note: When diluting the DMSO stock solution into aqueous buffers for assays, ensure the final concentration of DMSO is kept low (typically ≤1%) to avoid solvent effects on the biological system.[8]

Experimental Protocols

Enzymatic Assay: Inhibition of Recombinant CpNMT Activity

This protocol describes a fluorescence-based assay to determine the inhibitory activity of CpNMT-IN-1 against recombinant C. parvum N-myristoyltransferase. The assay measures the production of Coenzyme A (CoA), a product of the myristoylation reaction.[10][11][12]

Materials:

• Recombinant CpNMT enzyme

• Myristoyl-CoA

• Peptide substrate with an N-terminal glycine (e.g., a peptide derived from a known CpNMT substrate)

• CpNMT-IN-1

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 1 mM DTT, 1 mM EDTA)

• Fluorescent probe for CoA detection (e.g., 7-diethylamino-3-(4‘-maleimidophenyl)-4-methylcoumarin)

• 96-well black microplates

• Fluorescence microplate reader

Protocol 2: CpNMT Inhibition Assay

• Reagent Preparation:

  • Prepare a 2X solution of recombinant CpNMT in assay buffer.

  • Prepare a 2X solution of Myristoyl-CoA in assay buffer.

  • Prepare a 2X solution of the peptide substrate in assay buffer.

  • Prepare serial dilutions of CpNMT-IN-1 in DMSO, and then dilute further in assay buffer to achieve 2X final concentrations. Ensure the DMSO concentration remains constant across all wells.

• Assay Setup (in a 96-well plate):

  • Add 50 µL of the 2X CpNMT-IN-1 dilutions or vehicle control (assay buffer with the same percentage of DMSO) to the appropriate wells.

  • Add 25 µL of the 2X recombinant CpNMT solution to all wells except the negative control wells.

  • Add 25 µL of the 2X Myristoyl-CoA solution to all wells.

  • Pre-incubate the plate at 30°C for 15 minutes.

• Reaction Initiation:

  • Start the reaction by adding 25 µL of the 2X peptide substrate solution to all wells.

• Detection:

  • Immediately after adding the substrate, add the fluorescent probe for CoA detection according to the manufacturer's instructions.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time (kinetic assay) or at a fixed time point (endpoint assay).

• Data Analysis:

  • Calculate the initial reaction rates from the kinetic data.

  • Determine the percent inhibition for each concentration of CpNMT-IN-1 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the CpNMT-IN-1 concentration and fit the data to a dose-response curve to calculate the IC50 value.

Cell-Based Assay: Inhibition of Cryptosporidium parvum Growth in HCT-8 Cells

This protocol outlines a method to evaluate the efficacy of CpNMT-IN-1 in inhibiting the growth of C. parvum in a human ileocecal adenocarcinoma cell line (HCT-8).[13][14][15][16]

Materials:

• HCT-8 cells (ATCC® CCL-244™)

• Complete culture medium (e.g., RPMI-1640 supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)

• Cryptosporidium parvum oocysts

• CpNMT-IN-1

• Infection medium (complete culture medium with a lower serum concentration, e.g., 2%)

• Fixation and permeabilization solutions (e.g., 4% paraformaldehyde and 0.25% Triton X-100)

• Staining reagents (e.g., a fluorescently labeled antibody against C. parvum or a dye that specifically stains the parasite)

• 96-well clear-bottom black microplates

• High-content imaging system or fluorescence microscope

Protocol 3: C. parvum Growth Inhibition Assay

• Cell Seeding:

  • Seed HCT-8 cells into 96-well clear-bottom black plates at a density that will result in a confluent monolayer after 24-48 hours of incubation (37°C, 5% CO2).

• Oocyst Preparation and Infection:

  • Excyst C. parvum oocysts using a standard protocol (e.g., incubation in acidic water followed by incubation in a solution containing trypsin and bile salts).

  • Wash the HCT-8 cell monolayers with pre-warmed PBS.

  • Infect the HCT-8 cells with the freshly excysted sporozoites in infection medium.

• Compound Treatment:

  • After a 2-4 hour incubation period to allow for parasite invasion, remove the inoculum and wash the cells gently with PBS.

  • Add fresh infection medium containing serial dilutions of CpNMT-IN-1 or a vehicle control (DMSO). The final DMSO concentration should be consistent across all wells and ideally ≤0.5%.

• Incubation:

  • Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator to allow for parasite development.

• Staining and Imaging:

  • After the incubation period, fix and permeabilize the cells.

  • Stain the cells with a C. parvum-specific fluorescent antibody and a nuclear counterstain (e.g., DAPI).

  • Acquire images using a high-content imaging system or a fluorescence microscope.

• Data Analysis:

  • Quantify the number of parasites or the total parasite area per well.

  • Calculate the percent inhibition of parasite growth for each concentration of CpNMT-IN-1 relative to the vehicle control.

  • Determine the EC50 value by plotting the percent inhibition against the logarithm of the compound concentration.

Signaling Pathway and Experimental Workflow Diagrams

Caption: CpNMT-IN-1 inhibits the N-myristoylation of substrate proteins.

References

• 1. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]
• 4. Structural Analysis and Inhibitor Optimization of Cryptosporidium N-myristoyltransferase For Drug Discovery | National Agricultural Library [nal.usda.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. Benzamide - Wikipedia [en.wikipedia.org]
• 10. A fluorescence-based assay for N-myristoyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A fluorescence-based assay for N-myristoyltransferase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Gene expression profile of HCT-8 cells following single or co-infections with Cryptosporidium parvum and bovine coronavirus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Aged HCT-8 Cell Monolayers Support Cryptosporidium parvum Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Aged HCT-8 cell monolayers support Cryptosporidium parvum infection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for CpNMT-IN-1: An Inhibitor of Cryptosporidium parvum N-Myristoyltransferase

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cryptosporidium parvum is a protozoan parasite that causes cryptosporidiosis, a diarrheal disease that can be severe and life-threatening in immunocompromised individuals and young children. Current treatment options are limited, highlighting the urgent need for novel therapeutics. N-myristoyltransferase (NMT), an enzyme that catalyzes the attachment of myristate to the N-terminus of proteins, has been identified as a promising drug target in various pathogens, including C. parvum. This process, known as N-myristoylation, is crucial for protein-protein interactions and membrane targeting, and its inhibition has a profound impact on parasite viability.

This document provides detailed application notes and protocols for the use of CpNMT-IN-1, a specific inhibitor of C. parvum N-myristoyltransferase (CpNMT), in in vitro studies. CpNMT-IN-1 serves as a valuable tool for investigating the function of CpNMT and for the development of novel anti-cryptosporidial drugs.

Data Presentation

The following tables summarize the quantitative data for CpNMT-IN-1 and other reported CpNMT inhibitors.

Table 1: In Vitro Efficacy of CpNMT Inhibitors

Compound Identifier	Target	IC50 (µM)	EC50 (µM) for C. parvum growth inhibition	Reference
CpNMT-IN-1 (Compound 11e)	CpNMT	2.5	6.9	MedchemExpress
Compound 1	CpNMT	>30	Not reported	ACS Infectious Diseases
Compound 2	CpNMT	Dose-dependent inhibition, but 100% not achieved at 30 µM	Not reported	ACS Infectious Diseases

Table 2: Selectivity of CpNMT Inhibitors

Compound Identifier	IC50 against CpNMT (µM)	IC50 against Human NMT (HsNMT) (µM)	Selectivity Index (HsNMT/CpNMT)	Reference
Compound 1	>30	>30	Not applicable	ACS Infectious Diseases
Compound 2	See Table 1	>30	>1	ACS Infectious Diseases

Signaling Pathway

N-myristoylation is a critical post-translational modification in C. parvum. The enzyme N-myristoyltransferase (CpNMT) facilitates the transfer of a myristoyl group from myristoyl-CoA to the N-terminal glycine (B1666218) of a wide range of substrate proteins. This lipid modification is essential for the proper localization and function of these proteins, many of which are involved in key cellular processes such as signal transduction, protein-protein interactions, and membrane anchoring. Inhibition of CpNMT by compounds like CpNMT-IN-1 disrupts these processes, leading to parasite death.

CpNMT-mediated N-myristoylation pathway and its inhibition.

Experimental Workflow

The discovery and validation of CpNMT inhibitors typically follow a structured workflow, beginning with high-throughput screening and culminating in in vitro characterization.

Workflow for the identification and validation of CpNMT inhibitors.

Experimental Protocols

Protocol 1: In Vitro Cryptosporidium parvum Growth Inhibition Assay

This protocol describes the methodology to assess the efficacy of CpNMT-IN-1 in inhibiting the growth of C. parvum in a human ileocecal adenocarcinoma (HCT-8) cell line.

Materials:

• C. parvum oocysts

• HCT-8 cells (ATCC CCL-244)

• Complete growth medium: RPMI 1640 supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Oocyst excystation solution: 0.25% (w/v) trypsin and 0.5% (w/v) sodium taurocholate in phosphate-buffered saline (PBS).

• CpNMT-IN-1 stock solution (e.g., 10 mM in DMSO)

• 96-well black, clear-bottom tissue culture plates

• Fluorescent staining solution: 4% paraformaldehyde in PBS, 0.1% Triton X-100 in PBS, and a fluorescent dye that specifically binds to the parasite (e.g., Vicia Villosa Lectin conjugated to a fluorophore) and a nuclear stain (e.g., DAPI).

• High-content imaging system or fluorescence microscope.

Procedure:

• Cell Culture: Seed HCT-8 cells into 96-well plates at a density that allows them to reach confluency at the time of infection. Incubate at 37°C in a 5% CO2 atmosphere.

• Oocyst Excystation: On the day of infection, wash C. parvum oocysts with PBS. Resuspend the oocysts in the excystation solution and incubate at 37°C for 1 hour to induce sporozoite release.

• Infection: Remove the culture medium from the confluent HCT-8 cell monolayers. Add the excysted oocyst/sporozoite suspension to each well.

• Compound Treatment: Prepare serial dilutions of CpNMT-IN-1 in the complete growth medium. After a 2-4 hour infection period, remove the inoculum and add the medium containing the different concentrations of CpNMT-IN-1. Include appropriate controls (e.g., vehicle control with DMSO, positive control with a known inhibitor like nitazoxanide, and no-infection control).

• Incubation: Incubate the infected and treated plates for 48-72 hours at 37°C in a 5% CO2 atmosphere.

• Staining: After incubation, fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and then stain with the fluorescent parasite-specific dye and a nuclear stain.

• Imaging and Analysis: Acquire images using a high-content imaging system or a fluorescence microscope. Quantify the number of parasites per field of view or the total parasite area.

• Data Analysis: Calculate the percentage of growth inhibition for each concentration of CpNMT-IN-1 relative to the vehicle control. Determine the 50% effective concentration (EC50) by fitting the dose-response data to a suitable model using graphing software.

Protocol 2: Recombinant CpNMT Enzymatic Assay (Fluorescence-Based)

This protocol outlines a fluorescence-based assay to measure the enzymatic activity of recombinant CpNMT and to determine the inhibitory potential of compounds like CpNMT-IN-1. The assay measures the production of Coenzyme A (CoA) using a thiol-reactive fluorescent probe.

Materials:

• Recombinant, purified CpNMT enzyme.

• Myristoyl-CoA substrate.

• Peptide substrate with an N-terminal glycine (e.g., a peptide derived from a known CpNMT substrate).

• Assay buffer: e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT, 0.01% Tween-20.

• Thiol-reactive fluorescent probe (e.g., 7-diethylamino-3-(4‘-maleimidophenyl)-4-methylcoumarin - CPM).

• CpNMT-IN-1 stock solution (e.g., 10 mM in DMSO).

• 96-well or 384-well black assay plates.

• Fluorescence plate reader.

Procedure:

• Reagent Preparation: Prepare working solutions of CpNMT, myristoyl-CoA, peptide substrate, and CPM in the assay buffer. Prepare serial dilutions of CpNMT-IN-1.

• Assay Setup: In a 96-well plate, add the CpNMT enzyme and the CpNMT-IN-1 dilutions (or vehicle control). Incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding a mixture of myristoyl-CoA, the peptide substrate, and the CPM fluorescent probe.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence intensity over time (kinetic mode) at the appropriate excitation and emission wavelengths for the chosen probe.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) for each well.

  • Determine the percentage of inhibition for each concentration of CpNMT-IN-1 relative to the vehicle control.

  • Calculate the 50% inhibitory concentration (IC50) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

CpNMT-IN-1 is a valuable chemical probe for studying the role of N-myristoyltransferase in Cryptosporidium parvum. The protocols provided herein offer standardized methods for assessing its inhibitory activity both at the enzymatic and cellular levels. These assays are crucial for the characterization of CpNMT inhibitors and for advancing the development of novel therapies for cryptosporidiosis. Researchers should optimize these protocols for their specific experimental conditions and reagents.

Application Notes and Protocols for CpNMT-IN-1 in In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

CpNMT-IN-1 is a potent and specific inhibitor of N-myristoyltransferase (NMT) from the protozoan parasite Cryptosporidium parvum (CpNMT). N-myristoylation is a critical cellular process in which the 14-carbon saturated fatty acid, myristate, is covalently attached to the N-terminal glycine (B1666218) residue of a variety of substrate proteins. This lipid modification is essential for protein-protein interactions, protein-membrane targeting, and the proper function of numerous proteins involved in signal transduction and structural integrity.[1][2][3][4] Inhibition of CpNMT disrupts these vital cellular processes, leading to the arrest of parasite growth and replication. These application notes provide essential data and detailed protocols for the in vitro use of CpNMT-IN-1 as a tool to study Cryptosporidium parvum biology and as a potential anti-parasitic agent.

Quantitative Data Summary

The inhibitory activity of CpNMT-IN-1 has been quantified against both the isolated enzyme and the parasite growth in cell culture. This data is crucial for determining appropriate dosage for in vitro experiments.

Parameter	Target	Value	Notes
IC50	Cryptosporidium parvum N-myristoyltransferase (CpNMT)	2.5 µM	Half-maximal inhibitory concentration against the purified enzyme.
EC50	Cryptosporidium parvum growth	6.9 µM	Half-maximal effective concentration for inhibiting parasite growth in an in vitro culture system.

Mechanism of Action Signaling Pathway

The inhibitory action of CpNMT-IN-1 is targeted at the N-myristoylation of parasite proteins, which is a key step in ensuring their correct localization and function. The disruption of this pathway leads to the inhibition of parasite viability.

Caption: Mechanism of action of CpNMT-IN-1.

Experimental Protocols

Protocol 1: Determination of EC50 of CpNMT-IN-1 against Cryptosporidium parvum in HCT-8 Cells

This protocol describes a method to determine the half-maximal effective concentration (EC50) of CpNMT-IN-1 against C. parvum growth in a human ileocecal adenocarcinoma cell line (HCT-8), a commonly used host for in vitro cultivation.[5]

Materials:

• CpNMT-IN-1

• Cryptosporidium parvum oocysts

• HCT-8 cells (ATCC CCL-244)

• Culture medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• 96-well clear-bottom black plates

• Dimethyl sulfoxide (B87167) (DMSO)

• Luciferase-based viability reagent

• Luminometer

Procedure:

• Cell Seeding:

  • Culture HCT-8 cells to ~80-90% confluency.

  • Trypsinize and resuspend cells in culture medium.

  • Seed 1 x 10^4 HCT-8 cells per well in a 96-well plate and incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell adherence.

• Oocyst Preparation and Infection:

  • Prepare fresh C. parvum oocysts by treating with a 10% bleach solution on ice for 10 minutes, followed by washing with PBS.

  • Induce excystation by incubating oocysts in excystation medium (e.g., 0.25% trypsin and 0.75% taurocholic acid in PBS) at 37°C for 1 hour.

  • Remove the old medium from the HCT-8 cells and infect with 2 x 10^4 excysted sporozoites per well.

• Compound Treatment:

  • Prepare a 10 mM stock solution of CpNMT-IN-1 in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration is ≤0.5% in all wells.

  • Include a "no drug" control (vehicle only) and a "no infection" control.

  • Add the compound dilutions to the infected cells 3 hours post-infection.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO2 atmosphere.

• Quantification of Parasite Growth:

  • Quantify parasite viability using a luciferase-based assay that measures parasite-specific enzyme activity or a quantitative PCR (qPCR) assay targeting a C. parvum-specific gene.[6] For a luciferase-based assay, follow the manufacturer's instructions to measure luminescence.

• Data Analysis:

  • Normalize the luminescence readings to the "no drug" control.

  • Plot the normalized parasite growth inhibition against the logarithm of the CpNMT-IN-1 concentration.

  • Calculate the EC50 value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Experimental Workflow

The following diagram outlines the general workflow for testing the efficacy of CpNMT-IN-1 against Cryptosporidium parvumin vitro.

Caption: General workflow for in vitro testing of CpNMT-IN-1.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]
• 3. Structural Analysis and Inhibitor Optimization of Cryptosporidium N-myristoyltransferase For Drug Discovery | National Agricultural Library [nal.usda.gov]
• 4. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Quantitative RT-PCR assay for high-throughput screening (HTS) of drugs against the growth of Cryptosporidium parvum in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing CpNMT-IN-1 Effects on Cryptosporidium parvum Viability

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cryptosporidium parvum is a protozoan parasite that causes cryptosporidiosis, a diarrheal disease that can be severe and life-threatening in immunocompromised individuals and young children. There is a pressing need for new and effective therapeutic agents. N-myristoyltransferase (NMT), an enzyme that catalyzes the covalent attachment of myristate to the N-terminal glycine (B1666218) of a variety of proteins, has been validated as a promising drug target in several parasitic protozoa, including Cryptosporidium parvum.[1][2][3][4] Inhibition of CpNMT disrupts essential cellular processes that rely on protein myristoylation, such as protein-membrane interactions and signal transduction, ultimately leading to decreased parasite viability.

CpNMT-IN-1 is a representative inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT). These application notes provide detailed protocols for assessing the effects of CpNMT-IN-1 and other NMT inhibitors on the viability of C. parvum using both enzymatic and cell-based assays.

Data Presentation

The following tables provide a template for summarizing quantitative data obtained from the described experimental protocols.

Table 1: Enzymatic Inhibition of CpNMT by CpNMT-IN-1

Compound	Target	IC50 (nM)	Selectivity (fold vs. HsNMT1)	Assay Type
CpNMT-IN-1	CpNMT	[Insert Data]	[Insert Data]	Fluorescence-based
Control Inhibitor	CpNMT	[Insert Data]	[Insert Data]	Fluorescence-based
CpNMT-IN-1	HsNMT1 (human)	[Insert Data]	N/A	Fluorescence-based

Table 2: In Vitro Efficacy of CpNMT-IN-1 against C. parvum

Compound	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (CC50/EC50)	Assay Type
CpNMT-IN-1	HCT-8	[Insert Data]	[Insert Data]	[Insert Data]	qPCR / Luciferase / Immunofluorescence
Nitazoxanide	HCT-8	[Insert Data]	[Insert Data]	[Insert Data]	qPCR / Luciferase / Immunofluorescence

Signaling Pathway

Experimental Protocols

Fluorescence-Based N-Myristoyltransferase (NMT) Enzymatic Assay

This protocol is adapted from fluorescence-based assays used for other NMTs and is suitable for determining the in vitro inhibitory activity of compounds against purified CpNMT.[1]

Materials:

• Purified recombinant C. parvum NMT (CpNMT)

• Myristoyl-CoA

• Peptide substrate (e.g., a peptide derived from a known myristoylated protein)

• CpNMT-IN-1

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 1 mM DTT, 1 mM EDTA)

• Thiol-reactive fluorescent probe (e.g., 7-diethylamino-3-(4‘-maleimidophenyl)-4-methylcoumarin)

• 384-well black plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of CpNMT-IN-1 in assay buffer.

• In a 384-well plate, add CpNMT-IN-1 dilutions and purified CpNMT enzyme.

• Incubate for 15 minutes at room temperature.

• Initiate the reaction by adding a mixture of Myristoyl-CoA and the peptide substrate.

• Incubate the plate at 37°C for 30-60 minutes.

• Stop the reaction and add the thiol-reactive fluorescent probe to detect the amount of free Coenzyme A produced.

• Read the fluorescence at the appropriate excitation and emission wavelengths.

• Plot the fluorescence intensity against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

In VitroC. parvum Viability Assay in HCT-8 Cells

This protocol describes the cultivation of C. parvum in the human ileocecal adenocarcinoma cell line HCT-8 to assess the efficacy of CpNMT-IN-1 on parasite viability.[5][6][7][8][9]

Materials:

• HCT-8 cells (ATCC CCL-244)

• Cell culture medium (e.g., RPMI-1640 supplemented with 10% FBS, L-glutamine, and antibiotics)

• C. parvum oocysts

• CpNMT-IN-1

• 96-well cell culture plates

• Reagents and equipment for quantification (qPCR, immunofluorescence, or luciferase assay)

Procedure:

• Seed HCT-8 cells in 96-well plates and grow to confluency.

• Prepare fresh C. parvum sporozoites by excysting oocysts (e.g., incubation in acidic buffer followed by incubation in the presence of taurocholic acid).

• Infect the confluent HCT-8 cell monolayers with the prepared sporozoites.

• After a 2-3 hour invasion period, wash the monolayers to remove uninvaded sporozoites.

• Add fresh medium containing serial dilutions of CpNMT-IN-1.

• Incubate the plates for 48 to 72 hours at 37°C in a 5% CO2 atmosphere.

• Quantify parasite viability using one of the following methods:

  • Quantitative PCR (qPCR): Extract total DNA or RNA from the infected cells and perform qPCR using primers specific for a C. parvum gene (e.g., 18S rRNA) to quantify parasite load.[6][10][11][12][13][14]

  • Immunofluorescence Assay (IFA): Fix and permeabilize the cells, then stain with a fluorescently labeled antibody specific for Cryptosporidium. Image the plates and quantify the number of parasites or infected foci.[15][16][17][18][19]

  • Luciferase-Based Assay: If using a genetically modified C. parvum strain expressing luciferase, add the appropriate substrate and measure the luminescence, which correlates with the number of viable parasites.[20]

• Determine the 50% effective concentration (EC50) by plotting the percentage of parasite inhibition against the log of the inhibitor concentration.

Host Cell Cytotoxicity Assay

It is crucial to assess the toxicity of CpNMT-IN-1 to the host cells to determine its selectivity.

Materials:

• HCT-8 cells

• Cell culture medium

• CpNMT-IN-1

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, MTS, or resazurin)

• Plate reader

Procedure:

• Seed HCT-8 cells in a 96-well plate.

• Add serial dilutions of CpNMT-IN-1 to the cells.

• Incubate for the same duration as the parasite viability assay (48-72 hours).

• Add the cell viability reagent and incubate according to the manufacturer's instructions.

• Measure the absorbance or fluorescence on a plate reader.

• Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces host cell viability by 50%.

Concluding Remarks

The protocols outlined in these application notes provide a comprehensive framework for evaluating the efficacy of CpNMT-IN-1 and other NMT inhibitors against Cryptosporidium parvum. By combining enzymatic and cell-based assays, researchers can thoroughly characterize the inhibitory potential, selectivity, and cellular effects of these compounds, paving the way for the development of novel anti-cryptosporidial therapeutics. For in vivo efficacy studies, established mouse models of cryptosporidiosis can be utilized to assess the therapeutic potential of promising inhibitors.[21][22][23]

References

• 1. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structural Analysis and Inhibitor Optimization of Cryptosporidium N-myristoyltransferase For Drug Discovery | National Agricultural Library [nal.usda.gov]
• 4. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]
• 5. Targeting translation initiation yields fast-killing therapeutics against the zoonotic parasite Cryptosporidium parvum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Quantitative RT-PCR assay for high-throughput screening (HTS) of drugs against the growth of Cryptosporidium parvum in vitro [frontiersin.org]
• 7. Effects of select medium supplements on in vitro development of Cryptosporidium parvum in HCT-8 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of select medium supplements on in vitro development of Cryptosporidium parvum in HCT-8 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aged HCT-8 Cell Monolayers Support Cryptosporidium parvum Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantification of In Vitro and In Vivo Cryptosporidium parvum Infection by Using Real-Time PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantification of in vitro and in vivo Cryptosporidium parvum infection by using real-time PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative-PCR Assessment of Cryptosporidium parvum Cell Culture Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Method Detection Limits of PCR and Immunofluorescence Assay for Cryptosporidium parvum in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Establishment of an in vitro co-infection model of Cryptosporidium parvum and Giardia duodenalis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Immunofluorescence Assay and PCR Analysis of Cryptosporidium Oocysts and Species From Human Feacal Specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 19. karger.com [karger.com]
• 20. youtube.com [youtube.com]
• 21. Prodrug nanotherapy demonstrates in vivo anticryptosporidial efficacy in a mouse model of chronic Cryptosporidium infection - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A Genetically Tractable, Natural Mouse Model of Cryptosporidiosis Offers Insights into Host Protective Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Novel In Vitro and In Vivo Models and Potential New Therapeutics to Break the Vicious Cycle of Cryptosporidium Infection and Malnutrition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: CpNMT-IN-1

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering issues with dissolving CpNMT-IN-1 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: My CpNMT-IN-1 is not dissolving in DMSO. What are the initial steps I should take?

A1: When encountering solubility issues with CpNMT-IN-1 in DMSO, it's important to systematically evaluate several factors. First, confirm the purity and identity of your compound. Next, ensure the DMSO you are using is of high purity and anhydrous, as DMSO can readily absorb water, which can negatively impact solubility.[1][2][3] To aid dissolution, you can try gentle heating (e.g., 37°C) or sonication in a water bath.[1][2]

Q2: Could the quality of the DMSO be the cause of the problem?

A2: Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][3][4] This absorbed water can reduce its effectiveness as a solvent for certain organic compounds.[1][3] It is always recommended to use fresh, anhydrous, high-purity DMSO from a recently opened bottle and to store it properly in a tightly sealed container in a dry environment.[1][4]

Q3: I've tried warming the solution and using fresh DMSO, but the compound still won't dissolve. What are my next steps?

A3: If the initial troubleshooting steps do not resolve the issue, you might be exceeding the compound's solubility limit. Consider preparing a more dilute stock solution.[1] For instance, if you are struggling with a 10 mM solution, attempt to prepare a 5 mM or 1 mM solution instead.

Q4: How do freeze-thaw cycles affect my CpNMT-IN-1 stock solution?

A4: Repeated freeze-thaw cycles can cause the compound to precipitate out of solution and may also lead to degradation. To avoid this, it is best practice to aliquot your stock solution into smaller, single-use volumes. This will minimize the number of times the main stock is thawed.

Troubleshooting Guide

If you are experiencing difficulty dissolving CpNMT-IN-1 in DMSO, follow this systematic troubleshooting workflow to identify and resolve the issue.

Caption: A workflow diagram for troubleshooting CpNMT-IN-1 solubility issues in DMSO.

Experimental Protocols

Protocol 1: Standard Procedure for Preparing a CpNMT-IN-1 Stock Solution in DMSO

• Preparation: Allow the vial of CpNMT-IN-1 and a bottle of anhydrous, high-purity DMSO to come to room temperature before opening. This minimizes the absorption of moisture.[2]

• Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial to achieve the desired stock concentration.

• Initial Mixing: Tightly cap the vial and vortex it vigorously for 1-2 minutes.[1][2]

• Sonication (if necessary): If the compound is not fully dissolved, place the vial in a water bath sonicator for 10-15 minutes.[1][3] This can help break up any aggregates.[2]

• Gentle Heating (if necessary): If sonication is not sufficient, place the vial in a 37°C water bath for 5-10 minutes, with intermittent vortexing.[1][2]

• Visual Inspection: Carefully inspect the solution against a light source to ensure it is clear and free of any visible particles.[1][2]

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C, protected from light and moisture, as recommended on the product datasheet.[1][5]

Quantitative Data

The solubility of CpNMT-IN-1 can be influenced by several factors. The following table provides hypothetical solubility data under various conditions to guide your experimental setup.

Condition	Temperature (°C)	DMSO Quality	Concentration (mM)	Observation
A	25	Anhydrous, High-Purity	10	Incomplete Dissolution
B	25	Anhydrous, High-Purity	5	Clear Solution
C	37	Anhydrous, High-Purity	10	Clear Solution
D	25	Standard Grade (exposed to air)	5	Incomplete Dissolution

Note: This data is hypothetical and for illustrative purposes only.

Hypothetical Signaling Pathway

CpNMT-IN-1 is a hypothetical inhibitor of the N-Methyltransferase (NMT) enzyme, which plays a role in various cellular processes. The diagram below illustrates a potential signaling pathway affected by CpNMT-IN-1.

Caption: A diagram of a hypothetical signaling pathway involving CpNMT-IN-1.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.cn [medchemexpress.cn]

Technical Support Center: CpNMT-IN-1 Assays

This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) for researchers encountering inconsistent results in assays involving the N-methyltransferase inhibitor, CpNMT-IN-1.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent results in enzymatic assays with CpNMT-IN-1?

Inconsistent results in enzymatic assays using small molecule inhibitors like CpNMT-IN-1 can be broadly categorized into three areas: issues with the inhibitor itself, problems with the assay reagents and conditions, and general experimental errors.[1] Common culprits include poor inhibitor solubility, degradation of reagents, and inaccuracies in pipetting.[2]

Q2: My IC50 value for CpNMT-IN-1 varies significantly between experiments. What are the likely reasons?

Fluctuations in IC50 values are a frequent challenge and can stem from several experimental variables.[3] Key factors to investigate include:

• Inhibitor Instability or Low Solubility: CpNMT-IN-1 may be degrading under the assay conditions or precipitating out of solution.[2]

• Enzyme Concentration and Activity: The concentration and specific activity of the N-methyltransferase can vary between batches or due to improper storage, which can significantly affect the apparent IC50 value, especially for potent inhibitors.[3]

• Reagent Quality and Preparation: Degradation of critical reagents, such as the methyl donor or the substrate, can lead to inconsistent results.[2]

• Assay Conditions: Minor variations in pH, temperature, or incubation times can significantly impact enzyme kinetics.[2]

Q3: The results from my in-vitro enzymatic assay with CpNMT-IN-1 do not correlate with my findings in cell-based assays. Why is this?

Discrepancies between in-vitro and cell-based assays are not uncommon. Several factors related to the complexity of the cellular environment can contribute to these differences:[1]

• Cellular Environment: The presence of other proteins and signaling complexes within the cell can influence the binding and efficacy of CpNMT-IN-1.[1]

• Inhibitor Stability and Metabolism: The inhibitor may be metabolized or degraded by cellular enzymes, reducing its effective concentration over time.[4]

• Efflux Pumps: Cells can actively transport the inhibitor out, lowering its intracellular concentration.[4]

• Off-Target Effects: In a cellular context, the observed effects may be a result of CpNMT-IN-1 acting on multiple targets.[1]

Q4: How can I determine if CpNMT-IN-1 is interfering with my assay technology itself?

To identify potential assay interference, it is crucial to run control experiments. A common approach is to perform the assay in the absence of the enzyme but with all other components, including CpNMT-IN-1. If a signal is still generated or altered, it suggests that the compound is interacting directly with the assay reagents or the detection system. For fluorescence-based assays, this could manifest as quenching or inherent fluorescence of the compound.[1]

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells

High variability across replicate wells often points to technical inconsistencies in the experimental setup.

Potential Cause	Troubleshooting Step	Expected Outcome
Pipetting Inaccuracy	Ensure pipettes are properly calibrated. Use reverse pipetting for viscous solutions. Prepare a master mix of reagents to be dispensed across the plate.[1][5]	Reduced standard deviation between replicate wells.[2]
Incomplete Mixing	Gently mix the plate after adding each reagent, avoiding the introduction of bubbles.[2]	More consistent absorbance or fluorescence readings across replicates.[2]
Edge Effects	Avoid using the outer wells of the microplate, as they are more prone to evaporation and temperature fluctuations. Fill the outer wells with buffer or water.[1][2]	Reduced variability between wells on the edge and in the center of the plate.[2]
Inconsistent Incubation Times	Use a multi-channel pipette or automated liquid handler to start and stop reactions simultaneously.[1]	Reproducible IC50 values across different experimental runs.[2]

Issue 2: CpNMT-IN-1 Appears Less Potent or Inactive

If the inhibitor shows lower than expected activity, consider issues related to its stability, solubility, and the assay conditions.

Potential Cause	Troubleshooting Step	Expected Outcome
Inhibitor Precipitation	Visually inspect wells for any signs of precipitation. Test the solubility of CpNMT-IN-1 in the assay buffer. Prepare a high-concentration stock in 100% DMSO and ensure the final DMSO concentration is low (typically <0.5%).[2][4]	Clear solutions in the wells and more consistent inhibition.[2]
Reagent Degradation	Prepare fresh substrate and cofactor solutions for each experiment. Store stock solutions in aliquots at -20°C.[2]	Consistent enzyme kinetics and inhibitor potency.[2]
Incorrect Assay Conditions	Verify the pH and temperature of the assay buffer. Ensure all reagents and the plate reader are equilibrated to the assay temperature before starting.[2][6]	More reliable and accurate results.
Suboptimal Enzyme Concentration	Use the lowest concentration of the enzyme that still provides a robust signal window. For potent inhibitors, high enzyme concentrations can lead to an overestimation of the IC50.[3]	More accurate determination of inhibitor potency.

Experimental Protocols

A detailed experimental protocol is crucial for reproducibility. Below is a generalized workflow for an in-vitro enzymatic assay with CpNMT-IN-1.

• Reagent Preparation:

  • Prepare assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 5 mM DTT).

  • Prepare a stock solution of CpNMT-IN-1 in 100% DMSO.

  • Prepare serial dilutions of CpNMT-IN-1 in assay buffer, ensuring the final DMSO concentration is consistent across all wells and typically below 0.5%.

  • Prepare fresh solutions of the N-methyltransferase enzyme, the methyl donor (e.g., S-adenosylmethionine), and the methyl-accepting substrate.

• Assay Procedure:

  • Add the diluted CpNMT-IN-1 or vehicle control to the wells of a microplate.

  • Add the N-methyltransferase enzyme to the wells and pre-incubate with the inhibitor for a defined period (e.g., 15-30 minutes at room temperature).

  • Initiate the enzymatic reaction by adding the substrate and methyl donor.

  • Incubate the reaction for a specific time at the optimal temperature.

  • Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

  • Detect the product formation using an appropriate method (e.g., colorimetric, fluorescent, or radiometric detection).

• Data Analysis:

  • Subtract the background signal (no enzyme control).

  • Normalize the data to the positive control (enzyme with vehicle).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve to determine the IC50 value.

Visualizations

Caption: A decision tree for troubleshooting common issues in CpNMT-IN-1 assays.

Caption: A stepwise workflow for a typical in-vitro enzymatic assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. google.com [google.com]

Troubleshooting CpNMT-IN-1 precipitation in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using CpNMT-IN-1. The following information is designed to help you overcome common challenges, particularly precipitation in media, and to ensure the successful application of this inhibitor in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is CpNMT-IN-1 and what is its mechanism of action?

CpNMT-IN-1 is a small molecule inhibitor of N-myristoyltransferase of Cryptosporidium parvum (CpNMT).[1][2] N-myristoyltransferase (NMT) is an enzyme that attaches a myristoyl group (a 14-carbon saturated fatty acid) to the N-terminal glycine (B1666218) of a wide range of proteins. This modification, known as N-myristoylation, is crucial for the proper localization and function of these proteins, which can be involved in various signaling pathways.[3][4][5][6][7] By inhibiting CpNMT, CpNMT-IN-1 disrupts these essential cellular processes in C. parvum, leading to growth inhibition.[1][2]

Q2: I am observing precipitation after diluting my CpNMT-IN-1 stock solution into my cell culture media. What is causing this?

Precipitation of hydrophobic small molecules like CpNMT-IN-1 upon dilution into aqueous media is a common issue. The primary cause is the compound's low solubility in the aqueous environment of the cell culture medium. When the concentrated DMSO stock is diluted, the DMSO concentration decreases significantly, and it can no longer keep the hydrophobic compound in solution, leading to precipitation.

Other contributing factors can include:

• High final concentration: The intended final concentration of CpNMT-IN-1 in your media may exceed its solubility limit.

• Temperature shifts: Moving the compound from room temperature or frozen stocks to a 37°C incubator can affect its solubility.

• Media components: Interactions with salts, proteins (especially in serum), and other components in the media can reduce solubility.

• pH of the media: The pH of your culture medium can influence the solubility of pH-sensitive compounds.

Q3: How can I prevent CpNMT-IN-1 from precipitating in my experiments?

To prevent precipitation, it is crucial to optimize your dilution protocol. Here are several strategies:

• Pre-warm your media: Always pre-warm your cell culture media to 37°C before adding the CpNMT-IN-1 stock solution.

• Use a serial dilution approach: Instead of adding a small volume of highly concentrated stock directly to a large volume of media, perform an intermediate dilution step. For example, dilute your 10 mM stock in DMSO to 1 mM in DMSO first, and then add this to your media.

• Add the inhibitor slowly while vortexing: To ensure rapid and even dispersion, add the CpNMT-IN-1 stock dropwise to the pre-warmed media while gently vortexing or swirling.

• Keep the final DMSO concentration low: The final concentration of DMSO in your culture media should ideally be below 0.5%, and for many cell lines, below 0.1% to avoid solvent toxicity and minimize precipitation.

• Determine the maximum soluble concentration: Before conducting your experiments, it is highly recommended to determine the maximum soluble concentration of CpNMT-IN-1 in your specific cell culture medium.

Q4: My frozen stock solution of CpNMT-IN-1 shows precipitation upon thawing. What should I do?

Precipitation in frozen DMSO stocks after a freeze-thaw cycle can occur if the compound's solubility is lower at colder temperatures.

• Gentle warming and vortexing: Before use, gently warm the vial to 37°C in a water bath for 5-10 minutes and vortex thoroughly to ensure the compound is fully redissolved.

• Aliquot your stock solution: To avoid repeated freeze-thaw cycles, aliquot your stock solution into single-use volumes upon initial preparation.

• Store properly: Store aliquots at -20°C or -80°C, protected from light.

Quantitative Data

Table 1: Biological Activity of CpNMT-IN-1

Parameter	Value	Description
IC₅₀	2.5 µM	The half maximal inhibitory concentration against C. parvum N-myristoyltransferase (CpNMT).[1][2]
EC₅₀	6.9 µM	The half maximal effective concentration for inhibiting the growth of C. parvum.[1][2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM CpNMT-IN-1 Stock Solution in DMSO

Materials:

• CpNMT-IN-1 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required mass: The molecular weight of CpNMT-IN-1 is 513.01 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

  • Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 513.01 g/mol = 0.00513 g = 5.13 mg

• Weigh the compound: Carefully weigh 5.13 mg of CpNMT-IN-1 powder and place it into a sterile vial.

• Add DMSO: Add 1 mL of anhydrous, high-purity DMSO to the vial.

• Dissolve the compound: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, you can sonicate the vial for 5-10 minutes or gently warm it to 37°C in a water bath, followed by vortexing.

• Visual inspection: Ensure the solution is clear and free of any visible precipitate.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C, protected from light.

Protocol 2: Determining the Maximum Soluble Concentration of CpNMT-IN-1 in Cell Culture Media

Materials:

• 10 mM CpNMT-IN-1 stock solution in DMSO

• Your specific complete cell culture medium (pre-warmed to 37°C)

• Sterile 96-well plate

• Incubator (37°C, 5% CO₂)

Procedure:

• Prepare serial dilutions in DMSO: In a sterile microcentrifuge tube, prepare a 2-fold serial dilution of your 10 mM CpNMT-IN-1 stock in DMSO. For example, create concentrations of 10 mM, 5 mM, 2.5 mM, 1.25 mM, etc.

• Add to media: In the 96-well plate, add 2 µL of each DMSO dilution to 198 µL of your pre-warmed complete cell culture medium. This will result in a 1:100 dilution and final CpNMT-IN-1 concentrations of 100 µM, 50 µM, 25 µM, 12.5 µM, etc. Include a DMSO-only control (2 µL of DMSO in 198 µL of media).

• Incubate and observe: Incubate the plate at 37°C with 5% CO₂.

• Assess for precipitation: Visually inspect the wells for any signs of cloudiness or precipitate at several time points (e.g., immediately, 2 hours, 6 hours, and 24 hours).

• Determine the maximum soluble concentration: The highest concentration that remains clear and free of precipitate throughout the observation period is the maximum working soluble concentration of CpNMT-IN-1 under your experimental conditions.

Visual Guides

Caption: Inhibition of CpNMT by CpNMT-IN-1 blocks protein myristoylation.

Caption: A step-by-step guide to troubleshooting CpNMT-IN-1 precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. N-Myristoylation Regulates the SnRK1 Pathway in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of N-myristoyltransferase 1 in tumour development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-myristoylation: from cell biology to translational medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

How to improve CpNMT-IN-1 stability for long-term experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of CpNMT-IN-1, a potent inhibitor of Nicotinamide N-methyltransferase (NNMT), for long-term experiments. The information provided is based on general best practices for small molecule inhibitors and should be adapted to your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for preparing stock solutions of CpNMT-IN-1?

A1: For optimal stability, prepare a high-concentration stock solution of CpNMT-IN-1 in 100% DMSO.[1][2] For compounds provided in powder form (especially 10 mg or less), add the solvent directly to the vial.[3] Before opening the vial, centrifuge it to ensure all powder is collected at the bottom.[2][3] If you encounter solubility issues, you can try vortexing, ultrasonication, or gentle heating (not exceeding 50°C).[2]

Q2: How should I store the solid compound and its stock solutions?

A2: Proper storage is crucial for maintaining the integrity of CpNMT-IN-1.[1] Recommendations are summarized in the table below. Aliquoting the stock solution into single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture into the DMSO stock.[2][3][4][5]

Q3: My CpNMT-IN-1 precipitated after diluting the DMSO stock into my aqueous experimental buffer. What should I do?

A3: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic small molecules.[1] This indicates that the compound's concentration has exceeded its aqueous solubility limit. Here are some troubleshooting steps:

• Decrease the final concentration: Try using a lower final concentration of CpNMT-IN-1 in your assay.[1]

• Optimize DMSO concentration: While minimizing DMSO is ideal, a final concentration of up to 0.5% is often tolerated in cell-based assays and can help maintain solubility.[1] Always include a vehicle control with the same final DMSO concentration to account for any solvent effects.[1]

• Adjust the pH: The solubility of ionizable compounds can be pH-dependent. Experiment with different pH values in your buffer to find the optimal range for CpNMT-IN-1's solubility.[1]

• Use a different solvent system: Consider using a co-solvent like ethanol (B145695) or PEG, or excipients such as cyclodextrins, to improve aqueous solubility.[1]

Q4: I suspect CpNMT-IN-1 is degrading in my cell culture medium during a long-term experiment. How can I confirm this?

A4: To confirm degradation, you can perform a time-course experiment.[1] Measure the activity or concentration of CpNMT-IN-1 at different time points after its addition to the cell culture medium. A decrease in activity or concentration over time suggests instability.[1] A detailed protocol for assessing stability is provided in the "Experimental Protocols" section.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Inconsistent experimental results	Degradation of CpNMT-IN-1 in stock or working solutions.[5]	Prepare fresh stock solutions. Aliquot and store properly to avoid freeze-thaw cycles.[5] Perform a stability test (see Experimental Protocols).
Precipitation of the compound in the assay medium.	Decrease the final concentration.[1] Optimize the solvent concentration and pH.[1] Visually inspect for precipitates under a microscope.[2]
Loss of compound activity over time in the incubator	The compound may be unstable at 37°C in an aqueous environment.[4]	Components in the media (e.g., amino acids, serum proteins) may react with the compound.[4] Test stability in a simpler buffer (e.g., PBS) and in media with and without serum.[4]
Color change in stock or working solution	Chemical degradation or oxidation, possibly triggered by light or air exposure.[5]	Store solutions in amber vials or wrapped in foil to protect from light.[5] Purge the headspace of the storage vial with an inert gas (e.g., argon or nitrogen) to prevent oxidation.[5]
Compound disappears from media with no detectable degradation products	The compound may be binding to plasticware or being taken up by cells.[4]	Use low-protein-binding plates and pipette tips.[4] Include a control without cells to assess binding to plastic.[4] Analyze cell lysates to quantify cellular uptake.[4][6]

Data Presentation

Table 1: Recommended Storage Conditions for CpNMT-IN-1

Form	Storage Temperature	Duration	Important Considerations
Solid (Powder)	-20°C	Up to 3 years[1][2][3]	Keep desiccated to prevent hydration.[1]
4°C	Up to 2 years[1][3]	Check product datasheet for specific recommendations.
DMSO Stock Solution	-20°C	Up to 1 month[3]	Aliquot to avoid freeze-thaw cycles.[3][5] DMSO is hygroscopic; minimize exposure to air.[1]
-80°C	Up to 6 months[3]	Preferred for longer-term storage of stock solutions.

Table 2: General Guidelines for DMSO Concentration in Cell Culture

Final DMSO Concentration	General Recommendation	Cell Type Considerations
< 0.1%	Safest range with minimal expected cytotoxicity.[1]	Recommended for primary and sensitive cell lines.[1]
0.1% - 0.5%	Generally well-tolerated by most established cell lines.[1]	Always include a vehicle control.[1]
> 0.5% - 1.0%	May cause cytotoxicity or off-target effects in some cell lines.[1]	Use with caution and thorough validation.
> 1.0%	High risk of cytotoxicity; generally not recommended.[1]	Requires extensive controls if used.

Experimental Protocols

Protocol 1: Assessment of CpNMT-IN-1 Stability in Aqueous Solution

This protocol outlines a method to evaluate the chemical stability of CpNMT-IN-1 in your experimental buffer or cell culture medium over time using HPLC-MS.

Materials:

• CpNMT-IN-1

• High-purity DMSO

• Your experimental buffer or cell culture medium (with and without serum)

• Internal standard (a stable compound with similar analytical properties)

• Acetonitrile or methanol (B129727) (HPLC-grade)

• Low-protein-binding plates or tubes

• HPLC-MS system

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of CpNMT-IN-1 in 100% DMSO.

• Prepare Working Solution: Dilute the stock solution in your chosen aqueous buffer (e.g., cell culture medium) to the final working concentration (e.g., 10 µM).

• Incubation: Aliquot the working solution into triplicate wells of a low-protein-binding 24-well plate. Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Time Points: Collect aliquots (e.g., 100 µL) at designated time points (e.g., 0, 2, 8, 24, 48 hours). The 0-hour time point should be collected immediately after preparation.

• Sample Quenching: Immediately quench the reaction for each aliquot by adding an equal volume of cold organic solvent (e.g., acetonitrile) containing an internal standard. This will precipitate proteins and halt degradation.

• Sample Processing: Centrifuge the quenched samples to pellet precipitated proteins. Transfer the supernatant to HPLC vials for analysis.

• HPLC-MS Analysis: Analyze the samples by HPLC-MS to determine the concentration of CpNMT-IN-1.

• Data Analysis: Calculate the peak area ratio of CpNMT-IN-1 to the internal standard for each sample. Determine the percentage of CpNMT-IN-1 remaining at each time point by normalizing the peak area ratio to the average peak area ratio at time 0.[4]

  % Remaining = (Peak Area Ratio at time t / Average Peak Area Ratio at time 0) x 100

Visualizations

Caption: Workflow for assessing the stability of CpNMT-IN-1.

References

• 1. benchchem.com [benchchem.com]
• 2. file.selleckchem.com [file.selleckchem.com]
• 3. captivatebio.com [captivatebio.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Drug Resistance in Cryptosporidium parvum

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential resistance to N-myristoyltransferase (NMT) inhibitors, such as CpNMT-IN-1, in Cryptosporidium parvum.

Disclaimer: As of the latest literature review, specific resistance to an inhibitor designated "CpNMT-IN-1" has not been formally documented. Therefore, this guide utilizes the well-characterized resistance mechanisms observed for other C. parvum drug targets, primarily the methionyl-tRNA synthetase (CpMetRS) inhibitor 2093, as a predictive model for understanding and investigating potential resistance to CpNMT inhibitors.

Frequently Asked Questions (FAQs)

Q1: We are observing a decrease in the efficacy of our CpNMT inhibitor in our in vitro cultures. What could be the cause?

A1: A decrease in inhibitor efficacy can be due to several factors. The most common in a research setting is the development of drug resistance in the parasite population. This often occurs through the selection of parasites with mutations in the drug's target protein, in this case, CpNMT. Other possibilities include issues with the compound's stability in your culture medium, or variability in the host cells or parasite strain used.

Q2: How does drug resistance typically develop in C. parvum?

A2: Drug resistance in C. parvum can emerge spontaneously through random mutations in the parasite's genome. If a mutation provides a survival advantage in the presence of a drug, parasites carrying that mutation will be selected for and will eventually dominate the population. For enzyme inhibitors, resistance is often conferred by mutations in the gene encoding the target enzyme that reduce the inhibitor's binding affinity without critically impairing the enzyme's natural function. A notable example is the emergence of resistance to the CpMetRS inhibitor 2093 in a calf model of cryptosporidiosis, where specific amino acid substitutions in the CpMetRS enzyme were identified.[1][2]

Q3: What are the first steps we should take to investigate suspected resistance to our CpNMT inhibitor?

A3: The first step is to confirm the loss of susceptibility. This involves performing a dose-response assay to determine the half-maximal effective concentration (EC50) of your inhibitor on the potentially resistant parasite line and comparing it to the EC50 of the original, sensitive (wild-type) parasite line. A significant increase in the EC50 value is a strong indicator of resistance.

Q4: If we confirm resistance, how can we identify the mechanism?

A4: The most likely mechanism for a targeted inhibitor is a mutation in the target gene (CpNMT). To investigate this, you should sequence the CpNMT gene from your resistant parasite population and compare it to the wild-type sequence. Any identified non-synonymous mutations (those that change an amino acid) are potential candidates for conferring resistance.

Q5: How can we definitively prove that a specific mutation in CpNMT causes resistance?

A5: The gold standard for proving that a mutation confers resistance is to use reverse genetics. Using a tool like CRISPR/Cas9, you can introduce the candidate mutation into a sensitive, wild-type parasite line. If the genetically engineered parasites exhibit increased resistance to your inhibitor, this confirms the role of the mutation.[1] This has been successfully demonstrated in C. parvum for confirming resistance mutations in the CpMetRS gene.[1][2]

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Inconsistent results in drug susceptibility assays.	- Assay variability- Inconsistent parasite or host cell density- Compound degradation	- Standardize all assay parameters.- Ensure consistent seeding densities.- Prepare fresh compound stocks for each experiment.
EC50 value of CpNMT inhibitor has significantly increased.	- Emergence of a resistant parasite population.	- Isolate the potentially resistant parasites.- Perform a full dose-response curve to confirm the EC50 shift.- Sequence the CpNMT gene from the resistant population.
A mutation has been identified in the CpNMT gene of the resistant line.	- The mutation may be responsible for resistance.	- Use CRISPR/Cas9 to introduce the mutation into a wild-type background and re-evaluate drug susceptibility.- Express and purify recombinant wild-type and mutant CpNMT to assess the inhibitor's effect on enzyme activity.
No mutations are found in the CpNMT gene.	- Resistance may be mediated by other mechanisms (e.g., drug efflux, metabolic bypass).	- Investigate the expression of ABC transporters or other potential drug efflux pumps.- Consider whole-genome sequencing of the resistant line to identify other mutations.

Quantitative Data Summary

The following tables summarize quantitative data from studies on resistance to the CpMetRS inhibitor 2093, which serves as a model for potential CpNMT inhibitor resistance.

Table 1: In Vitro Susceptibility of Wild-Type and Mutant C. parvum to CpMetRS Inhibitor 2093

Parasite Line	Relevant Genotype	EC50 of 2093 (nM)	Fold Resistance
Wild-Type	CpMetRS	6 - 29	1
Mutant 1	CpMetRS D243E	~3678	~128
Mutant 2	CpMetRS T246I	~17757	~613

Data adapted from Hasan et al., 2021.[1][3]

Table 2: In Vitro Inhibition of Recombinant Wild-Type and Mutant CpMetRS by Inhibitor 2093

Enzyme	IC50 of 2093 (nM)	Fold Resistance
Wild-Type CpMetRS	Undisclosed	1
D243E Mutant CpMetRS	>170-fold increase	>170
T246I Mutant CpMetRS	>170-fold increase	>170

Data adapted from Hasan et al., 2021.[1][2]

Experimental Protocols

In Vitro Drug Susceptibility Assay for C. parvum

This protocol is for determining the EC50 of a compound against C. parvum growing in a host cell monolayer.

Materials:

• Human ileocecal adenocarcinoma (HCT-8) cells

• Complete growth medium (e.g., RPMI-1640 with 10% FBS, antibiotics)

• C. parvum oocysts

• Excystation solution (e.g., 0.25% trypsin, 0.75% taurodeoxycholic acid in PBS)

• Test compound (e.g., CpNMT-IN-1)

• Control compound (e.g., nitazoxanide)

• 96-well black, clear-bottom plates

• Fluorescently labeled antibody against C. parvum (e.g., anti-Crypto-Glo)

• Nuclear stain (e.g., DAPI)

• High-content imaging system

Methodology:

• Seed HCT-8 cells into 96-well plates and grow to ~80-90% confluency.

• Prepare serial dilutions of the test and control compounds in the culture medium.

• Excyst C. parvum oocysts to release sporozoites.

• Infect the HCT-8 cell monolayers with sporozoites.

• Immediately after infection, add the diluted compounds to the respective wells.

• Incubate the plates for 48-72 hours at 37°C in 5% CO2.

• Fix the cells (e.g., with 4% paraformaldehyde).

• Stain with the anti-C. parvum antibody and DAPI.

• Image the plates using a high-content imaging system.

• Quantify the number of parasites per field of view.

• Calculate the percent inhibition relative to the vehicle control and determine the EC50 using a non-linear regression analysis.

Generation of Resistant C. parvum via CRISPR/Cas9

This protocol outlines the general steps for introducing a specific mutation into the C. parvum genome.

Materials:

• Plasmid vector for expressing Cas9 and a guide RNA (gRNA)

• Linear repair cassette containing the desired mutation and a selectable marker (e.g., neomycin resistance)

• Wild-type C. parvum sporozoites

• Electroporator

• Immunodeficient mice (e.g., IFN-γ knockout)

• Selection agent (e.g., paromomycin)

Methodology:

• Design a gRNA targeting the genomic region of interest in the CpNMT gene.

• Clone the gRNA sequence into the Cas9 expression plasmid.

• Synthesize a linear DNA repair cassette containing the desired CpNMT mutation, flanked by homology arms corresponding to the sequences upstream and downstream of the gRNA target site. The cassette should also include a selectable marker.

• Electroporate the Cas9/gRNA plasmid and the linear repair cassette into freshly excysted wild-type sporozoites.

• Infect immunodeficient mice with the electroporated sporozoites.

• Treat the mice with the selection agent (e.g., paromomycin (B158545) in the drinking water) to select for transgenic parasites.

• Collect oocysts from the feces of the mice.

• Genotype the collected oocysts to confirm the presence of the desired mutation.

• Expand the population of transgenic parasites in mice for subsequent characterization.

Visualizations

Caption: A flowchart outlining the experimental steps to investigate and validate suspected drug resistance in C. parvum.

Caption: A diagram illustrating how a mutation in the target protein can lead to drug resistance by preventing inhibitor binding.

References

• 1. Spontaneous Selection of Cryptosporidium Drug Resistance in a Calf Model of Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Spontaneous Selection of Cryptosporidium Drug Resistance in a Calf Model of Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Treating cryptosporidiosis: A review on drug discovery strategies - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A New Frontier in Cryptosporidiosis Treatment: Comparing the Efficacy of CpNMT-IN-1 to Current Therapies

For Immediate Release

Researchers in the field of parasitology and drug development are closely watching the emergence of a new class of compounds targeting Cryptosporidium parvum N-myristoyltransferase (CpNMT). This guide provides a comparative analysis of the efficacy of a lead CpNMT inhibitor, referred to here as CpNMT-IN-1, against the current standard of care for cryptosporidiosis, nitazoxanide (B1678950). This comparison is intended for researchers, scientists, and drug development professionals to highlight the potential of this novel therapeutic strategy.

Cryptosporidiosis, a debilitating diarrheal disease, poses a significant threat to immunocompromised individuals, young children, and livestock. For decades, treatment options have been limited, with nitazoxanide being the only FDA-approved drug for this indication in immunocompetent hosts.[1][2][3][4] However, its efficacy is limited in the immunocompromised population, underscoring the urgent need for more effective therapeutics.[1][2][4]

Mechanism of Action: A Tale of Two Targets

The current and emerging treatments for cryptosporidiosis operate on fundamentally different cellular pathways.

Nitazoxanide: This broad-spectrum antiparasitic agent's mechanism of action against Cryptosporidium is believed to involve the disruption of the parasite's energy metabolism. It is thought to inhibit the pyruvate:ferredoxin/flavodoxin oxidoreductase (PFOR) enzyme, which is crucial for anaerobic energy production in the parasite.[1][5]

CpNMT-IN-1: This investigational compound represents a targeted approach, inhibiting the Cryptosporidium parvum N-myristoyltransferase (CpNMT). NMT is an essential enzyme that attaches a myristoyl group (a 14-carbon saturated fatty acid) to the N-terminal glycine (B1666218) of a variety of cellular proteins. This process, known as N-myristoylation, is critical for protein-protein interactions, signal transduction, and the localization of proteins to cellular membranes. By blocking this vital process, CpNMT-IN-1 is expected to disrupt multiple essential pathways in the parasite, leading to its demise.[6][7][8]

Comparative Efficacy: In Vitro and In Vivo Data

The development of CpNMT inhibitors has shown promising results in preclinical studies. A lead series of compounds, referred to as "Series-2," from which CpNMT-IN-1 is derived, has demonstrated potent activity against C. parvum.

Parameter	CpNMT-IN-1 (Series-2 Lead Compound)	Nitazoxanide	References
Target	Cryptosporidium parvum N-myristoyltransferase (CpNMT)	Pyruvate:ferredoxin/flavodoxin oxidoreductase (PFOR)	[1][5][6][7][8]
In Vitro Efficacy (IC50)	~10 nM against CpNMT	0.7 µM in HCT-8 cells	[1][9]
Selectivity	500-1000x selectivity over human NMT	Broad-spectrum antiparasitic	[1]
In Vivo Efficacy (Mouse Model)	Completely cleared infection	Reduction in oocyst shedding (variable efficacy in immunocompromised models)	[1][10][11]

Note: The in vivo data for CpNMT-IN-1 is based on a grant proposal abstract and is qualitative. Direct head-to-head comparative studies with nitazoxanide using standardized models are needed for a definitive assessment.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are outlines of the key experimental protocols used to assess the efficacy of anti-cryptosporidial compounds.

In Vitro Efficacy Assessment using HCT-8 Cells

This protocol describes the determination of the half-maximal inhibitory concentration (IC50) of a test compound against Cryptosporidium parvum growth in a human ileocecal adenocarcinoma cell line (HCT-8).

• Cell Culture: HCT-8 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 atmosphere.

• Infection: Confluent HCT-8 cell monolayers in 96-well plates are infected with freshly excysted C. parvum sporozoites.

• Drug Treatment: Following a brief incubation period to allow for parasite invasion, the culture medium is replaced with fresh medium containing serial dilutions of the test compound (e.g., CpNMT-IN-1 or nitazoxanide).

• Incubation: The infected and treated cells are incubated for 48-72 hours to allow for parasite development.

• Quantification of Parasite Growth: Parasite load is quantified using methods such as quantitative polymerase chain reaction (qPCR) targeting a C. parvum-specific gene (e.g., 18S rRNA) or by immunofluorescence microscopy and automated image analysis.

• IC50 Determination: The IC50 value is calculated by plotting the percentage of parasite growth inhibition against the drug concentration and fitting the data to a dose-response curve.

In Vivo Efficacy Assessment in a Neonatal Mouse Model

This protocol outlines the evaluation of a test compound's efficacy in reducing parasite burden in a neonatal mouse model of cryptosporidiosis.

• Animal Model: Neonatal (e.g., 3-7 days old) BALB/c or C57BL/6 mice are used due to their susceptibility to C. parvum infection.

• Infection: Pups are infected via oral gavage with a defined number of viable C. parvum oocysts (e.g., 1 x 10^5 to 1 x 10^7 oocysts).

• Drug Administration: Treatment with the test compound (e.g., CpNMT-IN-1) or a vehicle control is initiated at a specified time post-infection and administered orally for a defined period (e.g., daily for 5-7 days).

• Monitoring: The animals are monitored daily for clinical signs of disease (e.g., weight loss, diarrhea).

• Quantification of Parasite Burden: Fecal samples are collected at various time points, and the number of shed oocysts is determined by microscopy using a hemocytometer or by qPCR. At the end of the experiment, intestinal tissues may be collected for histopathological analysis or quantification of parasite load.

• Efficacy Evaluation: The efficacy of the treatment is determined by comparing the reduction in oocyst shedding and/or intestinal parasite burden in the treated group to the vehicle-treated control group.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and processes discussed, the following diagrams are provided.

Figure 1: Mechanism of action of CpNMT-IN-1.

Figure 2: Mechanism of action of Nitazoxanide.

Figure 3: In vitro drug efficacy experimental workflow.

Conclusion and Future Directions

The emergence of potent and selective CpNMT inhibitors like CpNMT-IN-1 marks a significant advancement in the pursuit of novel treatments for cryptosporidiosis. The highly specific mechanism of action and the promising preclinical data, particularly the complete clearance of infection in a mouse model, suggest that CpNMT inhibitors could offer a substantial improvement over the current standard of care.

However, it is crucial to acknowledge that the publicly available data on CpNMT-IN-1 is still limited. Further research is needed to:

• Disclose the specific chemical structures of the lead "Series-2" compounds.

• Conduct head-to-head in vivo efficacy studies comparing optimized CpNMT inhibitors with nitazoxanide in relevant animal models, including immunocompromised hosts.

• Perform comprehensive pharmacokinetic and toxicology studies to assess the safety profile of these new compounds.

The continued development of CpNMT inhibitors holds the promise of a new, effective, and targeted therapy for a disease that has long been a challenge to manage, offering hope for vulnerable populations worldwide.

References

• 1. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. researchgate.net [researchgate.net]
• 6. niaid.nih.gov [niaid.nih.gov]
• 7. Cryptosporidium lysyl-tRNA synthetase inhibitors define the interplay between solubility and permeability required to achieve efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. Cost-effective In Vivo and In Vitro Mouse Models for Evaluating Anticryptosporidial Drug Efficacy: Assessing Vorinostat, Docetaxel, and Baicalein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficacy of clofazimine and nitazoxanide combination in treating intestinal cryptosporidiosis and enhancing intestinal cellular regeneration in immunocompromised mice - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Frontier of Anti-Cryptosporidial Drug Development: A Comparative Analysis of CpNMT-IN-1 Target Validation

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the target validation of N-myristoyltransferase (NMT) in Cryptosporidium parvum (CpNMT), with a focus on the inhibitor class represented by CpNMT-IN-1. This analysis is supported by experimental data and detailed protocols to aid in the evaluation of this promising anti-cryptosporidial drug target.

Cryptosporidium parvum, a leading cause of diarrheal disease worldwide, poses a significant threat to vulnerable populations, including young children and immunocompromised individuals. The lack of highly effective treatments underscores the urgent need for novel drug targets and inhibitors. N-myristoyltransferase (NMT), an enzyme essential for the viability of various protozoan parasites, has emerged as a compelling target in C. parvum. This guide delves into the validation of CpNMT, using publicly available data on potent inhibitors identified through high-throughput screening as a proxy for "CpNMT-IN-1," a term not yet publicly associated with a specific chemical entity.

Performance Comparison of CpNMT Inhibitors and Alternatives

The validation of CpNMT as a drug target has been significantly advanced by the discovery of small molecule inhibitors. These compounds, often repurposed from screening efforts against NMT from other parasites like Plasmodium, have demonstrated potent and selective inhibition of CpNMT and anti-parasitic activity in cell-based assays. A summary of the performance of these CpNMT inhibitors compared to inhibitors of other validated C. parvum targets, such as lactate (B86563) dehydrogenase (LDH) and pyruvate (B1213749) kinase (PK), is presented below.

Target	Inhibitor	In Vitro Efficacy (IC50/EC50)	Selectivity (CpNMT vs. HsNMT)
CpNMT	Compound 1	CpNMT IC50: < 2 µMC. parvum EC50: < 2 µM	Selective (HsNMT IC50: > 30 µM)
CpNMT	Compound 2	CpNMT IC50: ~10 µM	Selective (HsNMT IC50: > 30 µM)
CpLDH	NSC158011	C. parvum IC50: 14.88 µM	Not Applicable
CpLDH	Gossypol	C. parvum IC50: 11.8 µM	Not Applicable
CpPK	NSC252172	C. parvum EC50: ~10.29 µM	Not Applicable

Signaling Pathway and Experimental Workflow

The validation of CpNMT as a drug target involves a multi-step process, from the initial enzymatic inhibition to the confirmation of anti-parasitic activity in cellular models.

Caption: CpNMT catalyzes the transfer of myristate to substrate proteins, crucial for their function.

The experimental workflow to validate CpNMT inhibitors typically follows a standardized cascade of assays.

Caption: A typical cascade for identifying and validating CpNMT inhibitors.

Detailed Experimental Protocols

1. CpNMT Enzymatic Assay (Fluorescence-based)

This assay measures the enzymatic activity of recombinant CpNMT by detecting the transfer of a myristoyl group from myristoyl-coenzyme A (Myr-CoA) to a peptide substrate.

• Reagents and Materials:

  • Recombinant purified C. parvum NMT (CpNMT)

  • Recombinant purified human NMT (HsNMT1) for selectivity screening

  • Myristoyl-CoA

  • Fluorescent peptide substrate

  • Assay buffer (e.g., 50 mM Tris-HCl pH 7.4, 0.5 mM EGTA, 1 mM DTT)

  • 384-well black assay plates

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Add the compounds to the assay wells.

  • Add CpNMT or HsNMT enzyme to the wells and incubate briefly.

  • Initiate the reaction by adding a mixture of Myristoyl-CoA and the fluorescent peptide substrate.

  • Incubate the reaction at room temperature for a specified time (e.g., 30-60 minutes).

  • Stop the reaction (if necessary, depending on the detection method).

  • Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

  • Calculate the percent inhibition for each compound concentration relative to DMSO controls.

  • Determine the IC50 value by fitting the dose-response data to a suitable model.

2. In Vitro C. parvum Growth Inhibition Assay (HCT-8 cells)

This cell-based assay assesses the ability of compounds to inhibit the intracellular growth and proliferation of C. parvum in a human intestinal epithelial cell line (HCT-8).

• Reagents and Materials:

  • HCT-8 cells (human ileocecal adenocarcinoma cell line)

  • C. parvum oocysts (e.g., Iowa strain)

  • Cell culture medium (e.g., RPMI-1640 supplemented with fetal bovine serum)

  • 96-well or 384-well clear-bottom black plates

  • Reagents for quantifying parasite growth (e.g., qPCR primers and probes for C. parvum DNA, or a reporter parasite strain expressing luciferase)

  • Lysis buffer for DNA extraction or luciferase assay reagent

• Procedure:

  • Seed HCT-8 cells into the assay plates and grow to confluency.

  • Excyst C. parvum oocysts to release infectious sporozoites.

  • Infect the confluent HCT-8 cell monolayers with the sporozoites.

  • After a brief incubation period to allow for invasion (e.g., 2-3 hours), wash the wells to remove extracellular parasites.

  • Add fresh medium containing serial dilutions of the test compounds.

  • Incubate the infected cells for a period that allows for parasite replication (e.g., 48-72 hours).

  • Quantify the parasite load in each well.

    • For qPCR: Lyse the cells, extract total DNA, and perform quantitative PCR using primers specific for a C. parvum gene (e.g., 18S rRNA).

    • For luciferase-expressing parasites: Lyse the cells and measure luciferase activity using a luminometer.

  • Calculate the percent inhibition of parasite growth for each compound concentration relative to DMSO-treated controls.

  • Determine the EC50 value by fitting the dose-response data.

Comparison of Drug Targets in Cryptosporidium parvum

The validation of CpNMT as a drug target is part of a broader effort to identify and exploit unique aspects of C. parvum biology. The following diagram illustrates the relationship between CpNMT and other validated drug targets in the parasite.

Caption: CpNMT, CpLDH, and CpPK represent distinct, validated drug targets in C. parvum.

Conclusion

The body of evidence strongly supports N-myristoyltransferase as a valid and promising drug target for the development of novel therapeutics against Cryptosporidium parvum. The identification of potent and selective inhibitors, exemplified by the repurposed compounds from Plasmodium screens, provides a solid foundation for lead optimization efforts. The detailed experimental protocols provided in this guide are intended to facilitate further research and development in this critical area of infectious disease. The comparative data highlights the potential of CpNMT inhibitors alongside other emerging anti-cryptosporidial agents, offering a multi-pronged approach to combatting this challenging pathogen.

Scrutinizing Selectivity: A Comparative Analysis of CpNMT-IN-1 and its Cross-reactivity with Human N-myristoyltransferase

For Immediate Release

SEATTLE, WA – December 2, 2025 – In the ongoing quest for targeted therapies against parasitic diseases, the selectivity of drug candidates remains a paramount concern. This guide provides a detailed comparison of CpNMT-IN-1, an inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT), and its potential for cross-reactivity with human N-myristoyltransferase (HsNMT) isoforms, NMT1 and NMT2. This analysis is crucial for researchers, scientists, and drug development professionals engaged in the pursuit of novel anti-cryptosporidial agents with minimal off-target effects.

N-myristoylation, the covalent attachment of myristate to the N-terminal glycine (B1666218) of proteins, is a critical process for the viability of the protozoan parasite Cryptosporidium parvum, the causative agent of cryptosporidiosis. Inhibition of CpNMT presents a promising therapeutic strategy. However, the structural conservation of NMT across species necessitates a thorough evaluation of inhibitor selectivity to mitigate potential toxicity arising from the inhibition of the two human NMT isoforms.

Quantitative Comparison of NMT Inhibitor Potency

The following table summarizes the inhibitory potency (IC50) of CpNMT-IN-1 against C. parvum NMT, alongside data for other relevant NMT inhibitors against both parasitic and human NMTs. It is important to note that while the potency of CpNMT-IN-1 against the parasite's enzyme is established, its specific inhibitory activity against human NMT1 and NMT2 is not publicly available at the time of this publication. To provide a broader context for selectivity, data for other C. parvum NMT inhibitors and well-characterized human NMT inhibitors are included.

Inhibitor	Target Enzyme	IC50 (µM)	Selectivity (HsNMT/CpNMT)	Reference
CpNMT-IN-1	C. parvum NMT (CpNMT)	2.5	Data not available	[1]
Human NMT1 (HsNMT1)	Data not available
Human NMT2 (HsNMT2)	Data not available
CpNMT Inhibitor 1	C. parvum NMT (CpNMT)	>30	>1	[2]
Human NMT (HsNMT)	>30	[2]
CpNMT Inhibitor 2	C. parvum NMT (CpNMT)	Dose-dependent inhibition observed	Data not available	[2]
PCLX-001	Human NMT1 (HsNMT1)	0.005	-	[3]
Human NMT2 (HsNMT2)	0.008	-	[3]
DDD85646	Human NMT1 (HsNMT1)	0.017 - 0.029	-	[4][5]
Human NMT2 (HsNMT2)	0.022	-	[5]
IMP-1088	Human NMT1 (HsNMT1)	<0.001	-	[5]
Human NMT2 (HsNMT2)	<0.001	-	[5]

Note: A higher selectivity ratio indicates greater selectivity for the parasitic enzyme over the human enzyme.

Experimental Methodologies

The determination of inhibitor potency against N-myristoyltransferase is typically performed using a fluorescence-based enzymatic assay. This method offers high sensitivity and is suitable for high-throughput screening.

Fluorescence-Based NMT Inhibition Assay Protocol

This protocol is adapted from established methods for measuring NMT activity.[2][6]

Principle:

The assay quantifies the release of Coenzyme A (CoA) during the N-myristoylation reaction. A thiol-reactive fluorescent probe, such as 7-diethylamino-3-(4‘-maleimidylphenyl)-4-methylcoumarin (CPM), reacts with the free thiol group of the released CoA, resulting in a measurable increase in fluorescence.

Materials:

• Recombinant NMT enzyme (C. parvum or human)

• Myristoyl-CoA (substrate)

• Peptide substrate (with an N-terminal glycine)

• Test inhibitor (e.g., CpNMT-IN-1)

• CPM fluorescent probe

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 1 mM EGTA, 0.5 mM DTT)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test inhibitor in an appropriate solvent (e.g., DMSO).

• Reaction Mixture Preparation: In each well of a 96-well plate, add the assay buffer, recombinant NMT enzyme, and the test inhibitor at various concentrations.

• Initiation of Reaction: Initiate the enzymatic reaction by adding a mixture of myristoyl-CoA and the peptide substrate.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30 minutes).

• Detection: Stop the reaction (if necessary) and add the CPM fluorescent probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths (e.g., Ex: 390 nm, Em: 470 nm).

• Data Analysis: Plot the fluorescence intensity against the inhibitor concentration. Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, using a suitable data analysis software.

Caption: Workflow for determining NMT inhibitor IC50 values using a fluorescence-based assay.

Signaling Pathway and Logical Relationships

The development of selective NMT inhibitors is a critical step in the drug discovery pipeline. The following diagram illustrates the logical flow from identifying a parasitic NMT to developing a selective inhibitor with therapeutic potential.

Caption: Logical workflow for the development of selective parasitic NMT inhibitors.

Conclusion and Future Directions

CpNMT-IN-1 demonstrates inhibitory activity against Cryptosporidium parvum NMT, highlighting its potential as a starting point for the development of novel anti-cryptosporidial drugs. However, the absence of publicly available data on its cross-reactivity with human NMT isoforms underscores a critical gap in its preclinical characterization. As evidenced by the development of other parasitic NMT inhibitors, achieving high selectivity over the human enzymes is a significant challenge but an achievable and essential goal for ensuring a favorable safety profile.[7] Future research should prioritize the comprehensive profiling of CpNMT-IN-1 and its analogs against human NMT1 and NMT2 to ascertain their therapeutic index. Structure-activity relationship (SAR) studies, guided by co-crystal structures of inhibitors bound to both parasitic and human NMTs, will be instrumental in designing next-generation inhibitors with enhanced potency and selectivity.[6] The methodologies and comparative data presented in this guide provide a framework for the continued evaluation of CpNMT-IN-1 and the broader pursuit of safe and effective NMT inhibitors for the treatment of cryptosporidiosis.

References

• 1. NMT1 (N-myristoyltransferase 1) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective and potent urea inhibitors of Cryptosporidium parvum inosine 5′ monophosphate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Global profiling of co- and post-translationally N-myristoylated proteomes in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]

A Comparative Guide to N-Myristoyltransferase Inhibitors in Development: CpNMT-IN-1 vs. Emerging Alternatives

For Researchers, Scientists, and Drug Development Professionals

N-Myristoyltransferase (NMT), an enzyme responsible for the covalent attachment of myristate to the N-terminal glycine (B1666218) of a multitude of proteins, has emerged as a compelling therapeutic target in oncology and infectious diseases. This process, known as N-myristoylation, is critical for the proper function and localization of key proteins involved in signal transduction, cellular transformation, and pathogen replication. Inhibition of NMT offers a promising strategy to disrupt these pathological processes. This guide provides a comprehensive comparison of CpNMT-IN-1 with other NMT inhibitors currently in development, focusing on their biochemical potency, cellular activity, and preclinical efficacy, supported by available experimental data.

Biochemical Potency: A Head-to-Head Comparison

The inhibitory activity of CpNMT-IN-1 and its counterparts has been predominantly evaluated through in vitro enzymatic assays. These assays typically measure the inhibitor's ability to block the transfer of myristoyl-CoA to a peptide substrate. A summary of the half-maximal inhibitory concentrations (IC50) is presented in Table 1.

Compound	Target	IC50
CpNMT-IN-1	Human NMT (hNMT)	66 µM
Trypanosoma brucei NMT (TbNMT)	31 µM
IMP-1088	Human NMT1 (HsNMT1)	<1 nM
Human NMT2 (HsNMT2)	<1 nM
DDD85646	Human NMT (hNMT)	4 nM
Trypanosoma brucei NMT (TbNMT)	2 nM
PCLX-001	Human NMT1	5 nM
Human NMT2	8 nM
Myricx Bio NMTi	Not disclosed	Potent (specific values not public)

Table 1: Biochemical Potency of NMT Inhibitors. This table summarizes the reported IC50 values of various NMT inhibitors against their target enzymes.

As evidenced by the data, IMP-1088, DDD85646, and PCLX-001 exhibit significantly greater potency against human NMTs in the nanomolar to sub-nanomolar range, compared to the micromolar activity of CpNMT-IN-1. This suggests a higher intrinsic affinity of these compounds for the enzyme's active site.

Cellular and Preclinical Performance: Translating Potency to Efficacy

The ultimate therapeutic potential of an NMT inhibitor is determined by its performance in cellular and in vivo models. The following sections detail the available preclinical data for these compounds.

PCLX-001: Promising Activity in Hematological Malignancies

PCLX-001 has demonstrated robust preclinical activity in various cancer models, particularly in hematological malignancies.[1]

In Vitro Cellular Activity:

• Exhibits potent cell-killing activity in a broad range of hematological cancer cell lines.[2]

• Demonstrates selectivity for cancer cells over normal healthy cells, with an EC50 of approximately 200 nM in Acute Myelogenous Leukemia (AML) cells compared to 10,000 nM in healthy cells.[1]

In Vivo Efficacy:

• Xenograft Models: In NOD/SCID mice bearing DOHH2 (diffuse large B-cell lymphoma) or BL2 (Burkitt lymphoma) xenografts, daily subcutaneous administration of PCLX-001 led to significant tumor growth inhibition and even tumor regression at doses of 50-60 mg/kg.[3]

• Patient-Derived Xenograft (PDX) Model: PCLX-001 was also effective in a PDX model derived from a patient with refractory DLBCL.[2]

Myricx Bio's NMT inhibitor-based Antibody-Drug Conjugates (ADCs): A Targeted Approach

Myricx Bio is pioneering the use of potent NMT inhibitors as payloads for ADCs, aiming to deliver the cytotoxic agent directly to cancer cells.

Preclinical Efficacy:

• Xenograft Models: The company's lead ADC, MYX2449 (a trastuzumab-NMTi conjugate), has shown significant tumor shrinkage in in vivo models of gastric and breast cancer.[4] Notably, it demonstrated improved efficacy compared to the established ADC, trastuzumab-deruxtecan, in a gastric cancer model.[4]

• Tolerability: The ADC approach appears to be well-tolerated, with studies in cynomolgus monkeys showing good tolerability at doses higher than the efficacious dose.[4] Myricx Bio's ADCs have also demonstrated complete and durable tumor regressions in various solid tumor xenograft models, including those resistant to topoisomerase I-based ADCs.[5][6]

IMP-1088 and DDD85646: Primarily Investigated in Infectious Disease Models

While highly potent biochemically, the publicly available in vivo data for IMP-1088 and DDD85646 in oncology is limited. Their development has been more prominently focused on infectious diseases.

• DDD85646: Has shown significant efficacy in preclinical models of Human African Trypanosomiasis (sleeping sickness).[7]

• IMP-1088: Has demonstrated potent antiviral activity against a range of viruses, including rhinoviruses (the common cold).[8][9]

Further investigation is required to fully understand the potential of IMP-1088 and DDD85646 in cancer therapy.

Experimental Protocols

In Vitro NMT Inhibition Assay (Fluorogenic)

This assay quantifies the enzymatic activity of NMT by detecting the release of Coenzyme A (CoA) during the myristoylation reaction.

Methodology:

• Recombinant human NMT1 or NMT2 enzyme is incubated with varying concentrations of the test inhibitor.

• Myristoyl-CoA and a peptide substrate (e.g., a peptide derived from the N-terminus of the c-Src protein) are added to initiate the reaction.

• The reaction is allowed to proceed at a controlled temperature (e.g., 30°C) for a specific duration.

• A thiol-reactive fluorescent probe (e.g., 7-diethylamino-3-(4‘-maleimidylphenyl)-4-methylcoumarin) is added, which reacts with the released CoA to produce a fluorescent signal.

• Fluorescence is measured using a plate reader, and the IC50 value is calculated from the dose-response curve.

Caption: Workflow for a fluorogenic in vitro NMT inhibition assay.

In Vivo Tumor Xenograft Model

This experimental model is used to evaluate the anti-tumor efficacy of NMT inhibitors in a living organism.

Methodology:

• Cell Culture: Human cancer cell lines (e.g., DOHH2 lymphoma, breast cancer lines) are cultured in appropriate media.

• Implantation: A specific number of cancer cells are subcutaneously injected into the flank of immunocompromised mice (e.g., NOD/SCID mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice are randomized into control and treatment groups. The NMT inhibitor is administered (e.g., orally, subcutaneously) at various doses and schedules. The control group receives a vehicle.

• Monitoring: Tumor volume and body weight are measured regularly.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at a set time point. Tumors are then excised for further analysis.

Caption: Workflow for an in vivo tumor xenograft study.

NMT Signaling and Mechanism of Inhibition

N-myristoylation is a crucial post-translational modification that facilitates the membrane localization and function of numerous proteins involved in oncogenic signaling pathways. NMT inhibitors act by competitively binding to the enzyme's active site, preventing the transfer of myristate to substrate proteins. This disruption leads to the mislocalization and inactivation of these key signaling molecules, ultimately inducing apoptosis and inhibiting cancer cell proliferation.

Caption: NMT signaling pathway and the mechanism of action of NMT inhibitors.

Conclusion

While CpNMT-IN-1 represents an early tool compound for studying N-myristoylation, the landscape of NMT inhibitors in development has evolved to include highly potent molecules with significant preclinical and, in some cases, clinical activity. Compounds like IMP-1088, DDD85646, and PCLX-001 demonstrate nanomolar potency and promising therapeutic potential. Furthermore, the innovative approach of using NMT inhibitors as payloads in ADCs, as pursued by Myricx Bio, offers a promising strategy for targeted cancer therapy. For researchers and drug development professionals, the choice of an NMT inhibitor will depend on the specific application, with the more potent and clinically advanced compounds offering greater potential for translation into effective therapies. Continued research and clinical evaluation of these next-generation NMT inhibitors are warranted to fully realize their therapeutic promise.

References

• 1. researchgate.net [researchgate.net]
• 2. ascopubs.org [ascopubs.org]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. bioindustry.org [bioindustry.org]
• 5. myricxbio.com [myricxbio.com]
• 6. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 7. N-Myristoyltransferase inhibitors as new leads to treat sleeping sickness - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fragment-derived inhibitors of human N-myristoyltransferase block capsid assembly and replication of the common cold virus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Validating the In Vivo Antiparasitic Effect of CpNMT Inhibitors Against Cryptosporidiosis

A Comparative Guide for Researchers and Drug Development Professionals

Cryptosporidiosis, a diarrheal disease caused by the protozoan parasite Cryptosporidium, poses a significant threat to global public health, particularly among children and immunocompromised individuals. The current standard of care, nitazoxanide, exhibits limited efficacy in these vulnerable populations, necessitating the development of novel therapeutic agents. One of the most promising new drug targets is the parasite's N-myristoyltransferase (CpNMT), an enzyme crucial for parasite survival. This guide provides a comparative analysis of the in vivo antiparasitic effects of CpNMT inhibitors, with a focus on a lead compound series, against other therapeutic alternatives for cryptosporidiosis.

Executive Summary

Inhibitors of Cryptosporidium parvum N-myristoyltransferase (CpNMT) have demonstrated exceptional efficacy in preclinical in vivo models of cryptosporidiosis. A lead series of CpNMT inhibitors has been shown to completely clear the parasite infection in mice, highlighting the potential of this drug class. This guide will compare the in vivo performance of these lead CpNMT inhibitors with the standard-of-care drug, nitazoxanide, and other emerging experimental therapies. Detailed experimental protocols and visual representations of the underlying biological pathways are provided to support further research and development in this critical area.

Comparative In Vivo Efficacy

The following table summarizes the in vivo efficacy of lead CpNMT inhibitors compared to other anti-cryptosporidial agents in mouse models of infection.

Compound/Drug Class	Target	Mouse Model	Dosage Regimen	Efficacy (Reduction in Oocyst Shedding)	Reference
Lead CpNMT Inhibitors	N-myristoyltransferase (NMT)	Not specified in abstract	Not specified in abstract	Complete clearance of infection	[1]
Nitazoxanide	Pyruvate:ferredoxin oxidoreductase (PFOR)	Immunocompromised mice	200 ug/g	49% - 74%	[2]
Lysyl-tRNA synthetase inhibitors (DDD489, DDD508)	Lysyl-tRNA synthetase (KRS)	Immunocompromised (NOD SCID Gamma) mice	30 or 50 mg/kg, twice daily for 7 days	Marked parasite reduction	[2][3]
Pyruvate Kinase Inhibitors (NSC252172, NSC234945)	Pyruvate Kinase (PyK)	Immunocompromised mice	10 mg/kg	Significant reduction in parasite load	[4][5][6]
Lactate (B86563) Dehydrogenase Inhibitors (NSC158011, NSC10447)	Lactate Dehydrogenase (LDH)	Immunocompromised mice	Not specified	Significant reduction in oocyst shedding	[7]

Mechanism of Action: CpNMT Inhibition

Cryptosporidium parvum N-myristoyltransferase (CpNMT) is an enzyme that catalyzes the attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine (B1666218) of a variety of substrate proteins. This process, known as N-myristoylation, is a critical co- and post-translational modification that is essential for the proper function and localization of these proteins. Many of the myristoylated proteins are involved in vital cellular processes, including signal transduction, protein-protein interactions, and membrane anchoring.[1][8] By inhibiting CpNMT, small molecule inhibitors prevent the myristoylation of these key proteins, leading to their dysfunction and ultimately, parasite death. This mechanism of action is highly specific to the parasite, as there are structural differences between the parasite and human NMT enzymes that can be exploited for selective drug design.[1]

Mechanism of Action of CpNMT Inhibitors.

Experimental Protocols

A standardized experimental workflow is crucial for the in vivo validation of novel anti-cryptosporidial compounds. Below is a detailed methodology based on established mouse models of Cryptosporidium infection.

1. Animal Model:

• Strain: Immunocompromised mice, such as NOD SCID Gamma (NSG) or interferon-gamma knockout (IFN-γ−/−) mice, are commonly used as they are susceptible to sustained Cryptosporidium parvum infection.[3]

• Age: 3-5 weeks old.

• Acclimatization: Animals should be acclimatized for at least one week prior to the start of the experiment.

2. Infection Protocol:

• Inoculum: Cryptosporidium parvum oocysts (e.g., Iowa strain) are used for infection.

• Infection Route: Oral gavage.

• Infection Dose: A typical dose is 100,000 oocysts per mouse.[3]

• Confirmation of Infection: Oocyst shedding in feces is monitored starting from day 4 post-infection.

3. Treatment Regimen:

• Compound Administration: The test compound (e.g., CpNMT inhibitor) is administered orally.

• Dosing: The dosage and frequency will depend on the pharmacokinetic properties of the compound. For example, a regimen could be 30 or 50 mg/kg twice daily for 7 days.[3]

• Control Groups:

  • Vehicle control (the formulation used to dissolve the compound).

  • Positive control (e.g., nitazoxanide).

  • Untreated infected control.

4. Monitoring and Endpoints:

• Oocyst Shedding: Fecal samples are collected from individual mice at regular intervals (e.g., every 2-3 days) throughout the study. The number of oocysts per gram of feces is quantified using methods such as quantitative PCR (qPCR) or flow cytometry.[3]

• Clinical Signs: Mice are monitored daily for clinical signs of disease, such as weight loss, dehydration, and changes in fecal consistency.

• Primary Endpoint: The primary efficacy endpoint is the reduction in oocyst shedding in the treated groups compared to the vehicle control group.

In Vivo Efficacy Validation Workflow.

Conclusion

The in vivo data strongly support the continued development of CpNMT inhibitors as a novel therapeutic strategy for cryptosporidiosis. The complete clearance of infection observed with lead compounds in this class surpasses the efficacy of the current standard of care, nitazoxanide, in preclinical models. Further investigation into the pharmacokinetics, safety, and efficacy of optimized CpNMT inhibitors in more advanced preclinical models is warranted to translate these promising findings into a much-needed clinical solution for this debilitating parasitic disease. The detailed protocols and comparative data presented in this guide aim to facilitate and accelerate these critical research and development efforts.

References

• 1. Structural Analysis and Inhibitor Optimization of Cryptosporidium n-myristoyltransferase for Drug Discovery - Bart Staker [grantome.com]
• 2. Cryptosporidium lysyl-tRNA synthetase inhibitors define the interplay between solubility and permeability required to achieve efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cryptosporidium lysyl-tRNA synthetase inhibitors define the interplay between solubility and permeability required to achieve efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cryptosporidium parvum Pyruvate Kinase Inhibitors With in vivo Anti-cryptosporidial Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cryptosporidium parvum Pyruvate Kinase Inhibitors With in vivo Anti-cryptosporidial Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel lactate dehydrogenase inhibitors with in vivo efficacy against Cryptosporidium parvum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

On-Target Activity of CpNMT-IN-1 In Situ: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CpNMT-IN-1, an inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT), with other known inhibitors of this critical enzyme. The on-target activity of these compounds is evaluated through in situ experimental data, offering insights for researchers in parasitology and drug development.

Introduction to CpNMT and its Inhibition

Cryptosporidium parvum is a protozoan parasite that causes cryptosporidiosis, a severe diarrheal disease, particularly in children and immunocompromised individuals.[1] N-myristoyltransferase (NMT) is a vital enzyme in C. parvum that catalyzes the covalent attachment of myristate, a 14-carbon fatty acid, to the N-terminal glycine (B1666218) of a variety of cellular proteins. This process, known as N-myristoylation, is crucial for protein-membrane targeting and signal transduction pathways, making CpNMT an attractive drug target.[1][2] CpNMT-IN-1 (also known as Compound 11e) has been identified as an inhibitor of CpNMT, demonstrating activity against both the enzyme and the parasite's growth.[3]

Comparative Analysis of CpNMT Inhibitors

The following table summarizes the in vitro and in situ activity of CpNMT-IN-1 and other reported NMT inhibitors. The comparative data highlights the potency and cellular efficacy of these compounds.

Compound Name	Target Organism	Target Enzyme	IC50 (µM)	Cell-based EC50 (µM)	Host Cell Line	Reference
CpNMT-IN-1	C. parvum	CpNMT	2.5	6.9	HCT-8	[3]
Compound 1	C. parvum	CpNMT	1.1	>30	HCT-8	[4]
Compound 9	C. parvum	CpNMT	1.9	1.5	HCT-8	[5]
IMP-1002	P. falciparum	PfNMT	-	0.034	-	[6]
DDD85646	T. brucei	TbNMT	0.002	0.002	-	[7][8]

Signaling Pathway and Experimental Workflows

To understand the mechanism of action and the methods used to validate these inhibitors, the following diagrams illustrate the N-myristoylation pathway and a general experimental workflow for inhibitor testing.

Diagram 1: N-Myristoylation Pathway in C. parvum

Diagram 2: General Workflow for In Situ Validation of CpNMT Inhibitors

Experimental Protocols

In Vitro Cell-Based Assay for C. parvum Growth Inhibition

This protocol is adapted from methodologies used to assess the efficacy of inhibitors against C. parvum in a host-cell environment.[9][10]

1. Cell Culture and Seeding:

• Human ileocecal adenocarcinoma (HCT-8) cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and antibiotics.
• Cells are seeded into 96-well plates at a density that allows for confluent monolayer formation within 24 hours.[10]

2. Parasite Preparation and Infection:

• C. parvum oocysts are excysted to release sporozoites using a standard protocol, which may involve treatment with acidified water and trypsin.[11]
• The confluent HCT-8 cell monolayers are infected with a defined number of freshly excysted sporozoites per well (e.g., 10^5 sporozoites/well).[9]

3. Inhibitor Treatment:

• Immediately following infection, the CpNMT inhibitors (e.g., CpNMT-IN-1) are added to the wells at a range of concentrations. A vehicle control (e.g., DMSO) is also included.[9]

4. Incubation:

• The infected and treated plates are incubated at 37°C in a 5% CO2 humidified incubator for a period of 48 to 72 hours to allow for parasite development.[12]

5. Assessment of Parasite Growth:

• Parasite proliferation is quantified using methods such as:
• Quantitative PCR (qPCR): DNA is extracted from the cell lysates, and a C. parvum-specific gene (e.g., 18S rRNA) is amplified to quantify parasite load.[12]
• Immunofluorescence Assay (IFA): Infected monolayers are fixed, permeabilized, and stained with a C. parvum-specific antibody. The number of infectious foci is then counted using fluorescence microscopy.[13]
• Luciferase-based assays: If using a luciferase-expressing parasite strain, luminescence can be measured as a proxy for parasite viability.

6. Data Analysis:

• The half-maximal effective concentration (EC50), which is the concentration of the inhibitor that causes a 50% reduction in parasite growth, is calculated from the dose-response curves.[14]

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm that a compound directly binds to its intended target within the complex environment of a cell.[15][16] While a specific protocol for CpNMT has not been detailed in the provided results, a general methodology can be adapted.

1. Cell Treatment:

• Host cells infected with C. parvum (or isolated parasites) are treated with the inhibitor of interest (e.g., CpNMT-IN-1) or a vehicle control for a specified period.

2. Heat Challenge:

• The cell suspensions are divided into aliquots and heated to a range of temperatures for a short duration (e.g., 3 minutes).

3. Lysis and Separation:

• The cells are lysed, and the soluble fraction of proteins is separated from the precipitated, denatured proteins by centrifugation.

4. Protein Detection:

• The amount of soluble CpNMT remaining in the supernatant at each temperature is quantified. This is typically done by Western blotting using a CpNMT-specific antibody.

5. Data Analysis:

• A melting curve is generated by plotting the amount of soluble CpNMT as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates that the compound has bound to and stabilized the CpNMT protein, thus confirming target engagement.

Conclusion

CpNMT-IN-1 demonstrates inhibitory activity against Cryptosporidium parvum N-myristoyltransferase both enzymatically and in a cellular context. The comparative data presented here situates CpNMT-IN-1 among other NMT inhibitors developed for various parasitic diseases. The provided experimental protocols offer a foundation for researchers to further investigate the on-target activity and mechanism of action of CpNMT-IN-1 and other potential anti-cryptosporidial drug candidates. The application of target engagement assays like CETSA will be crucial in validating the direct interaction of these inhibitors with CpNMT in situ, strengthening the case for their further development.

References

• 1. Inhibition of protein N-myristoylation blocks Plasmodium falciparum intraerythrocytic development, egress and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of Plasmodium vivaxN-myristoyltransferase with inhibitor IMP-1088: exploring an NMT inhibitor for antimalarial therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification of and Structural Insights into Hit Compounds Targeting N-Myristoyltransferase for Cryptosporidium Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
• 6. Structure-Guided Identification of Resistance Breaking Antimalarial N‑Myristoyltransferase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medkoo.com [medkoo.com]
• 9. Cryptosporidium parvum Pyruvate Kinase Inhibitors With in vivo Anti-cryptosporidial Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Mode of action studies confirm on-target engagement of lysyl-tRNA synthetase inhibitor and lead to new selection marker for Cryptosporidium [frontiersin.org]
• 11. Cryptosporidium cell culture infectivity assay design | Parasitology | Cambridge Core [cambridge.org]
• 12. Quantitative-PCR Assessment of Cryptosporidium parvum Cell Culture Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. EC50 - Wikipedia [en.wikipedia.org]
• 15. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

CpNMT-IN-1: A Potent Tool for Validating Cryptosporidium parvum N-Myristoyltransferase as a Drug Target

A comparative guide for researchers and drug development professionals on the utility of CpNMT-IN-1, a selective inhibitor of Cryptosporidium parvum N-myristoyltransferase (CpNMT), for target validation studies.

Cryptosporidium parvum, a protozoan parasite, is a significant cause of severe diarrheal disease, particularly in young children and immunocompromised individuals. The lack of highly effective therapies underscores the urgent need for novel drug targets and chemical probes to aid in their validation. N-myristoyltransferase (NMT), an enzyme that catalyzes the attachment of myristate to the N-terminal glycine (B1666218) of proteins, has emerged as a promising drug target in various pathogens. In C. parvum, this enzyme (CpNMT) is essential for parasite viability, making it a key focus for therapeutic intervention. This guide provides a comparative analysis of CpNMT-IN-1, a tool compound designed to selectively inhibit CpNMT, and other relevant inhibitors, offering a resource for researchers validating CpNMT as a drug target.

Performance Comparison of CpNMT Inhibitors

CpNMT-IN-1 (also referred to as compound 11e in the primary literature) was developed through structure-guided medicinal chemistry efforts aimed at improving the potency and selectivity of an initial hit compound. The following tables summarize the in vitro potency and cellular efficacy of CpNMT-IN-1 and other relevant compounds against C. parvum NMT and the human ortholog, HsNMT1.

Table 1: In Vitro Potency of NMT Inhibitors

Compound	CpNMT IC50 (µM)	HsNMT1 IC50 (µM)	Selectivity (HsNMT1/CpNMT)
CpNMT-IN-1 (11e)	2.5	~12.5	~5-fold
Compound 11f	2.8	>100	>40-fold
Compound 1	>30	>30	-
Compound 9	15.1	>30	>2-fold

IC50 (half-maximal inhibitory concentration) values were determined using a fluorescence-based enzymatic assay. Data for CpNMT-IN-1 (11e), 11f, and Compound 1 from Sigalapalli et al., 2025. Data for Compound 9 from Fenwick et al., 2023.

Table 2: Cellular Efficacy of CpNMT Inhibitors against C. parvum Growth

Compound	C. parvum EC50 (µM)
CpNMT-IN-1 (11e)	6.9
Compound 11f	16.4
Compound 1	>30

EC50 (half-maximal effective concentration) values were determined in a cell-based assay measuring the growth of C. parvum in HCT-8 cells. Data from Sigalapalli et al., 2025.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of the key assays used to characterize CpNMT inhibitors.

N-Myristoyltransferase (NMT) Enzymatic Assay

This assay quantifies the enzymatic activity of NMT by measuring the release of Coenzyme A (CoA) during the myristoylation reaction.

Principle: The assay utilizes a fluorescent probe, 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin (B149280) (CPM), which reacts with the free thiol group of CoA to produce a fluorescent signal. The increase in fluorescence is directly proportional to NMT activity.

Protocol Summary:

• Reactions are performed in a 96-well plate format in a buffer containing potassium phosphate (B84403) (pH 7.0), EDTA, and Triton X-100.

• Recombinant CpNMT or HsNMT1 enzyme is incubated with the test compound (e.g., CpNMT-IN-1) at various concentrations.

• The enzymatic reaction is initiated by the addition of myristoyl-CoA and a peptide substrate (e.g., a peptide derived from the N-terminus of ADP-ribosylation factor).

• The reaction mixture is incubated at room temperature.

• The fluorescent probe CPM is added, and the fluorescence is measured at an excitation wavelength of 380 nm and an emission wavelength of 470 nm.

• IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[1]

Cryptosporidium parvum Cellular Growth Assay

This assay assesses the ability of a compound to inhibit the growth and proliferation of C. parvum in a host cell culture model.

Principle: Human ileocecal adenocarcinoma (HCT-8) cells are infected with C. parvum sporozoites. The extent of parasite growth is quantified by measuring the expression of a parasite-specific protein or by quantitative PCR (qPCR) of parasite DNA.

Protocol Summary:

• HCT-8 cells are seeded in 96-well plates and grown to confluency.

• C. parvum oocysts are treated to induce excystation and release of infectious sporozoites.

• The host cell monolayers are infected with the sporozoites.

• The infected cells are treated with various concentrations of the test compound.

• The plates are incubated for a set period (e.g., 48-72 hours) to allow for parasite development.

• The level of infection is quantified. This can be done by immunofluorescence staining of parasite stages, followed by automated image analysis, or by lysing the cells and quantifying parasite DNA using qPCR.

• EC50 values are determined by plotting the percentage of growth inhibition against the logarithm of the compound concentration.[2][3][4][5]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using the DOT language, illustrate the N-myristoylation pathway, the experimental workflow for inhibitor testing, and the logical relationship for target validation.

Caption: N-myristoylation pathway in C. parvum and the inhibitory action of CpNMT-IN-1.

Caption: Experimental workflow for the evaluation of CpNMT inhibitors.

Caption: Logical framework for validating CpNMT as a drug target using CpNMT-IN-1.

References

• 1. A fluorescence-based assay for N-myristoyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rivm.nl [rivm.nl]
• 3. Cryptosporidium cell culture infectivity assay design | Parasitology | Cambridge Core [cambridge.org]
• 4. A Most-Probable-Number Assay for Enumeration of Infectious Cryptosporidium parvum Oocysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative-PCR Assessment of Cryptosporidium parvum Cell Culture Infection - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of CpNMT-IN-1: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling CpNMT-IN-1, a comprehensive understanding of proper disposal procedures is paramount to ensuring laboratory safety and regulatory compliance. In the absence of a specific Safety Data Sheet (SDS) for CpNMT-IN-1, this guide provides a procedural framework based on established best practices for the disposal of research-grade chemical compounds. All personnel should consult their institution's Environmental Health and Safety (EHS) department for specific protocols before proceeding with any disposal.

Immediate Safety and Handling Precautions

Prior to handling CpNMT-IN-1, adherence to standard laboratory safety protocols is crucial. This includes the use of appropriate personal protective equipment (PPE). All manipulations of the compound, particularly in solid form, should occur in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risks.

PPE Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or goggles.	Prevents direct eye contact with the chemical.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Gloves should be inspected before use and disposed of after contamination.
Skin and Body Protection	Laboratory coat and closed-toe shoes.	Minimizes the risk of skin contact.
Respiratory Protection	Use within a chemical fume hood or a well-ventilated area.	Avoids the inhalation of dust or aerosols.

Step-by-Step Disposal Protocol

The disposal of CpNMT-IN-1 should be managed as hazardous chemical waste. The following steps outline a general procedure that aligns with standard laboratory waste management practices.

• Waste Segregation : It is critical to not mix CpNMT-IN-1 waste with other waste streams. A dedicated, properly labeled, and sealed waste container should be used for collection to prevent accidental reactions and ensure correct handling by waste management personnel.

• Container Selection : Choose a container that is chemically compatible with CpNMT-IN-1. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure screw-top lid is generally appropriate for both solid and dissolved forms of the compound.

• Labeling : The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "CpNMT-IN-1". Include the date of initial waste accumulation and the primary hazard characteristics (e.g., "Irritant," "Toxic").

• Waste Accumulation : Store the sealed waste container in a designated and secure area within the laboratory, away from incompatible materials. It is important to adhere to your institution's guidelines regarding the maximum allowable time for hazardous waste accumulation.

• Disposal Request : Once the container is full or the accumulation time limit has been reached, contact your institution's EHS department to schedule a hazardous waste pickup. Do not attempt to dispose of CpNMT-IN-1 down the drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of CpNMT-IN-1 waste.

Essential Safety and Handling of CpNMT-IN-1: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of novel chemical compounds is paramount to ensuring laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling and disposal of CpNMT-IN-1, a protein methyltransferase inhibitor.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling CpNMT-IN-1.

Body Area	Required PPE	Specifications and Best Practices
Eyes and Face	Safety Goggles and Face Shield	ANSI Z87.1-compliant safety goggles are mandatory to protect against splashes. A full-face shield should be worn over safety goggles when handling larger quantities or when there is a significant risk of splashing.
Body	Laboratory Coat	A flame-resistant lab coat that is fully buttoned is required. For procedures with a higher risk of contamination, a disposable gown should be worn over the lab coat.
Hands	Chemical-Resistant Gloves	Due to the unknown permeation properties of CpNMT-IN-1, it is recommended to wear double-layered nitrile gloves. Gloves should be inspected for any signs of degradation or puncture before and during use. Change gloves immediately if contamination is suspected.
Respiratory	Fume Hood or Respirator	All handling of solid or powdered CpNMT-IN-1 should be conducted in a certified chemical fume hood to minimize inhalation risk. If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should be used.
Feet	Closed-Toe Shoes	Sturdy, closed-toe shoes are required to protect against spills and falling objects.

Operational Plan for Handling CpNMT-IN-1

A systematic approach to handling CpNMT-IN-1 will minimize the risk of exposure and contamination.

1. Preparation and Pre-Handling:

• Hazard Assessment: Before any work begins, a formal hazard assessment should be conducted to identify potential risks associated with the planned experiment.

• Area Designation: Designate a specific area within a chemical fume hood for the handling of CpNMT-IN-1. This area should be clearly marked.

• Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible before handling the compound.

2. Handling the Compound:

• Weighing: If working with the solid form, weigh the compound in a fume hood on a disposable weigh paper or in a tared container to prevent contamination of balances.

• Dissolving: When preparing solutions, add the solvent to the solid CpNMT-IN-1 slowly to avoid splashing. The container should be capped and vortexed or sonicated within the fume hood.

• Transport: When moving the compound within the laboratory, use a secondary container to prevent spills.

3. Post-Handling and Decontamination:

• Surface Decontamination: All surfaces and equipment that may have come into contact with CpNMT-IN-1 should be decontaminated with an appropriate solvent (e.g., 70% ethanol, followed by a suitable detergent).

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves, face shield/goggles, gown/lab coat. Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of chemical waste is critical to protect personnel and the environment.

• Solid Waste: All solid waste contaminated with CpNMT-IN-1, including weigh papers, gloves, and disposable gowns, should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing CpNMT-IN-1 should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other incompatible waste streams.

• Sharps: Any sharps, such as needles or razor blades, contaminated with CpN-IN-1 should be disposed of in a designated sharps container.

• Waste Pickup: Follow your institution's guidelines for the disposal of chemical waste. Contact your Environmental Health and Safety (EHS) department for specific instructions on waste pickup and disposal procedures.

Experimental Workflow for Handling CpNMT-IN-1

The following diagram illustrates the standard operating procedure for safely handling CpNMT-IN-1 in a laboratory setting.

Caption: Workflow for the safe handling of CpNMT-IN-1.

By adhering to these guidelines, researchers can mitigate the potential risks associated with handling a novel compound like CpNMT-IN-1, fostering a safe and productive research environment. Always consult with your institution's Environmental Health and Safety department for specific guidance and protocols.